4-Oxopiperidine-1-sulfonyl chloride

Core Science & Biosynthesis

Introduction: A Versatile Bifunctional Building Block in Modern Medicinal Chemistry

An In-depth Technical Guide to 4-Oxopiperidine-1-sulfonyl chloride (CAS 1822788-67-9)

4-Oxopiperidine-1-sulfonyl chloride is a heterocyclic compound featuring two highly reactive functional groups: a sulfonyl chloride and a ketone. This unique combination makes it a valuable intermediate for the synthesis of complex molecular architectures, particularly within the realm of drug discovery and development. The piperidine scaffold is a privileged structure, found in a vast number of pharmaceuticals and natural products, prized for its favorable physicochemical properties and its ability to orient substituents in three-dimensional space.[1][2] The introduction of an electrophilic sulfonyl chloride handle allows for the facile formation of stable sulfonamide linkages, a key bioisostere for the amide bond, often imparting improved metabolic stability and binding characteristics.[3] Simultaneously, the ketone at the 4-position offers a versatile site for further chemical elaboration. This guide provides a comprehensive overview of the properties, synthesis, reactivity, and safe handling of 4-Oxopiperidine-1-sulfonyl chloride, designed for researchers and professionals in the chemical and pharmaceutical sciences.

Physicochemical Properties

Due to the compound's relatively recent emergence, comprehensive experimental data is not widely available. The following properties are calculated or estimated based on its structure and data from analogous compounds, such as 4-oxopiperidinium chloride and other piperidine derivatives.[4][5][6]

Property	Value	Source / Method
CAS Number	1822788-67-9	-
Molecular Formula	C₅H₈ClNO₃S	Calculated
Molecular Weight	197.64 g/mol	Calculated
Appearance	Expected to be a colorless to yellow liquid or low-melting solid.	Inferred
Boiling Point	Not determined; likely to decompose at elevated temperatures.	Inferred
Melting Point	Not determined.	-
Solubility	Expected to be soluble in aprotic organic solvents (DCM, THF, Dioxane) and reactive with protic solvents (water, alcohols).	Inferred[7]
Stability	Moisture-sensitive; reacts with water. Store under inert gas.	Inferred[8][9]

Proposed Synthesis: From Piperidinone to a Reactive Intermediate

The most direct synthetic route to 4-Oxopiperidine-1-sulfonyl chloride involves the reaction of 4-oxopiperidinium chloride (also known as 4-piperidone hydrochloride) with a sulfonating agent, such as sulfuryl chloride (SO₂Cl₂), in an inert solvent. The hydrochloride salt of the starting amine is often used to improve stability and handling.[5][10][11]

Synthetic Workflow Diagram

Caption: Proposed synthesis of 4-Oxopiperidine-1-sulfonyl chloride.

Detailed Experimental Protocol

This protocol is a representative procedure and should be adapted and optimized based on laboratory-specific conditions.

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 4-oxopiperidinium chloride (1.0 eq).

• Inerting and Suspension: Suspend the starting material in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Cool the suspension to 0 °C using an ice bath.

• Base Addition: Add triethylamine (2.2 eq) dropwise to the suspension. The triethylamine serves to neutralize the hydrochloride salt and the HCl generated during the reaction.

• Sulfonylation: While maintaining the temperature at 0 °C, add a solution of sulfuryl chloride (1.1 eq) in anhydrous DCM dropwise via the dropping funnel over 30 minutes.

  • Causality: The slow, cooled addition is critical to control the exothermic reaction between the amine and sulfuryl chloride, preventing side reactions and degradation of the product.[12]

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm slowly to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture back to 0 °C and quench by the slow addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel, though care must be taken as sulfonyl chlorides can be sensitive.

Reactivity and Synthetic Applications

The utility of 4-Oxopiperidine-1-sulfonyl chloride stems from its bifunctional nature. The sulfonyl chloride is a powerful electrophile, while the ketone provides a site for nucleophilic addition or condensation reactions.

Reactions at the Sulfonyl Group

The primary reactivity of the molecule is dictated by the sulfonyl chloride group, which readily undergoes nucleophilic substitution with a wide range of nucleophiles.[13][14]

• Sulfonamide Formation: This is the most common application. Reaction with primary or secondary amines in the presence of a base yields the corresponding sulfonamides. This reaction is fundamental in medicinal chemistry for creating compounds with diverse pharmacological activities.[15][16]

• Sulfonate Ester Formation: Reaction with alcohols provides sulfonate esters.[14]

Reactions at the Ketone

The ketone at the C-4 position allows for a secondary level of diversification:

• Reductive Amination: The ketone can be converted into an amine via reductive amination, introducing another point of diversity.

• Wittig Reaction: Olefination of the ketone can be achieved to introduce carbon-carbon double bonds.

• Aldol Condensation: The ketone can participate in aldol reactions to form more complex carbon skeletons.

The ability to perform sequential or orthogonal reactions on the two functional groups makes this reagent a powerful tool for constructing complex libraries of drug-like molecules. Piperidine derivatives are integral to drugs targeting a wide array of conditions, including neurological and inflammatory diseases.[17][18][19]

Logical Workflow for Library Synthesis

Caption: Diversification strategy using the dual reactivity of the title compound.

Safety and Handling

As a sulfonyl chloride, this compound must be handled with extreme caution. The following guidelines are based on the known hazards of this functional class.[8][20][21]

• Personal Protective Equipment (PPE): Always work in a certified chemical fume hood.[21] Mandatory PPE includes:

  • Tightly fitting safety goggles and a face shield.[20]

  • Chemical-resistant gloves (e.g., nitrile).[21]

  • A flame-retardant lab coat.[20]

• Handling:

  • Use only in a well-ventilated area, preferably a fume hood.[20]

  • Avoid all contact with skin and eyes and prevent inhalation of vapors.[12]

  • The compound is moisture-sensitive and reacts with water, potentially violently, to release corrosive HCl gas.[8] Handle under an inert atmosphere (nitrogen or argon).

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated place.[21]

  • Keep away from water, moisture, strong bases, and oxidizing agents.

• Emergency Procedures:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[20]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[20]

  • Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[9]

  • Spills: Absorb spills with an inert, dry material (e.g., sand or vermiculite) and place in a suitable container for hazardous waste disposal. Do not use water for cleanup.

References

• Benchchem. (n.d.). Physicochemical Properties of Substituted Piperidine-Carboxylic Acids: A Technical Guide.
• Fiveable. (n.d.). Sulfonyl Chloride Definition.
• Wikipedia. (n.d.). Sulfonyl halide.
• Benchchem. (n.d.). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group.
• Benchchem. (n.d.). An In-depth Technical Guide to the Physicochemical Properties of Substituted Piperidine-3-carbothioamides.
• Benchchem. (n.d.). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
• ProQuest. (n.d.). Aspects Of Reactions Of Sulfonyl Compounds With Nucleophiles.
• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by oxidation.
• ChemicalBook. (2025). 4-oxopiperidinium chloride.
• ChemicalBook. (2025). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.
• LookChem. (n.d.). Cas 41979-39-9,4-oxopiperidinium chloride.
• Yasho Industries. (2025). What are the safety precautions when handling Benzene Sulfonyl Chloride?.
• ChemicalBook. (2022). 4-oxopiperidinium chloride: Synthesis and Application.
• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling.
• Macmillan Group - Princeton University. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride.
• Santa Cruz Biotechnology. (n.d.). Sulfuryl chloride.
• CHEMISTRY & BIOLOGY INTERFACE. (2018). Recent advances in synthesis of sulfonamides: A review.
• American Chemical Society. (1991). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides.
• IJNRD. (2023). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance.
• Royal Society of Chemistry. (n.d.). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio.
• JoVE. (2023). Video: Amines to Sulfonamides: The Hinsberg Test.
• World Journal of Pharmaceutical Research. (2024). Emerging pharmaceutical uses of piperidine, pyrrolidine, and derivatives.
• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• Benchchem. (2026). The Role of Piperidine Derivatives in Drug Discovery: A Buyer's Guide.
• Thieme Connect. (2023). Application of Chiral Piperidine Scaffolds in Drug Design.
• The Content Authority. (n.d.). Piperidine vs Piperine: Differences And Uses For Each One.
• Jiangsu Qianyu Molecular Technology Co., LTD. (n.d.). 41979-39-9｜4-oxopiperidinium chloride.
• PubChem. (n.d.). 4-Piperidone hydrochloride.

Sources

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Technical Guide: Solubility & Handling of 4-Oxopiperidine-1-sulfonyl Chloride

Topic: Solubility of 4-Oxopiperidine-1-sulfonyl chloride in organic solvents Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

4-Oxopiperidine-1-sulfonyl chloride (CAS: 1343925-02-9) is a specialized heterocyclic building block used primarily in the synthesis of sulfonamide-based pharmaceuticals and protease inhibitors. Its solubility profile is governed by two competing physicochemical characteristics: the high polarity of the 4-ketone/sulfonyl moiety and the electrophilic reactivity of the sulfonyl chloride group.

This guide provides a definitive analysis of solvent compatibility, emphasizing the "Solvent Compatibility Paradox" where the most chemically similar solvents (protic polar) are chemically incompatible due to rapid decomposition.

Physicochemical Profile & Solubility Mechanism[1]

To understand the solubility behavior of this compound, one must deconstruct its molecular architecture. It is not merely a solute; it is a reactive electrophile.

Feature	Chemical Implication	Impact on Solubility
Sulfonyl Chloride Group ( )	Highly electrophilic; susceptible to nucleophilic attack.	RESTRICTION: Precludes use of water, alcohols, and primary/secondary amines as solvents.
4-Oxo Group (Ketone)	Increases molecular dipole moment and H-bond accepting capability.	ENHANCEMENT: Improves solubility in polar aprotic solvents (Acetonitrile, Acetone) compared to non-polar alkanes.
Piperidine Ring	Lipophilic hydrocarbon scaffold.	BALANCE: Provides baseline solubility in chlorinated solvents (DCM, Chloroform).

The Solubility-Reactivity Matrix

The following diagram illustrates the decision logic for solvent selection, distinguishing between thermodynamic solubility (will it dissolve?) and kinetic stability (will it survive?).

Figure 1: Solvent selection logic based on polarity and chemical stability.

Solubility Landscape

Recommended Solvents (Inert & Soluble)

These solvents are the standard for handling 4-Oxopiperidine-1-sulfonyl chloride in synthesis (e.g., sulfonylation of amines) and purification.

Solvent	Solubility Rating	Stability Risk	Technical Notes
Dichloromethane (DCM)	High (>100 mg/mL)	Low	Gold Standard. Excellent solubilizer for the lipophilic piperidine ring. Easily removed ( 40°C). Ideal for extraction and reaction.
Acetonitrile (MeCN)	High	Low*	Excellent for polar reactions. Must be anhydrous; wet MeCN causes rapid hydrolysis.
Tetrahydrofuran (THF)	Moderate-High	Moderate	Good solubility. Risk:[1][2] Commercial THF often contains peroxides or water. Use freshly distilled or inhibitor-free anhydrous grades.
Ethyl Acetate (EtOAc)	Moderate	Low	Good for extractions. Slightly less solubilizing than DCM for this specific polar sulfonyl chloride.
Chloroform ( )	High	Low	Similar to DCM but often contains ethanol as a stabilizer (0.5-1%). CRITICAL: Use amylene-stabilized chloroform to avoid ethanolysis.

Solvents to Avoid (Reactive or Insoluble)

• Water: Immediate hydrolysis to 4-oxopiperidine-1-sulfonic acid and HCl.

• Alcohols (Methanol, Ethanol, IPA): Rapid solvolysis to form the corresponding sulfonate ester (e.g., methyl 4-oxopiperidine-1-sulfonate).

• Aliphatic Hydrocarbons (Hexane, Heptane, Pentane): The compound is generally insoluble or sparingly soluble due to the polarity of the sulfonyl and ketone groups. These are useful as antisolvents to precipitate the product from DCM.

• Diethyl Ether: Solubility is often limited; frequently used to wash the solid product.

Experimental Protocols

Since specific solubility values (g/L) can vary by batch purity and crystalline form, researchers should use the following self-validating protocols.

Protocol A: The "Visual Saturation" Method (Solubility Determination)

Objective: Determine approximate solubility limit for reaction scaling.

• Preparation: Weigh 100 mg of 4-Oxopiperidine-1-sulfonyl chloride into a dry 4 mL vial.

• Addition: Add the solvent of choice (e.g., DCM) in 100 µL increments using a micropipette.

• Observation: Vortex for 30 seconds after each addition.

• Endpoint: Record the volume (

  ) required to achieve a clear, particulate-free solution.

• Calculation:

• Validation: Cool the solution to 0°C. If precipitation occurs, the room temperature solubility is close to saturation.

Protocol B: The "Hydrolysis Check" (Solvent Quality Control)

Objective: Ensure your "anhydrous" solvent is dry enough to prevent decomposition.

• Dissolution: Dissolve 10 mg of the compound in 0.5 mL of the solvent (e.g., THF).

• TLC Monitoring: Spot the solution immediately on a silica TLC plate.

• Incubation: Let the solution stand for 30 minutes. Spot again next to the initial spot.

• Elution: Run in Hexane:EtOAc (1:1).

• Analysis:

  • Single Spot: Solvent is dry/stable.

  • New Baseline Spot: Hydrolysis (sulfonic acid formation) has occurred.[3] Discard solvent.

Synthesis & Handling Implications

Reaction Solvent Selection

For the synthesis of sulfonamides (reacting 4-Oxopiperidine-1-sulfonyl chloride with an amine):

• Preferred System: DCM with 1.1 eq. Pyridine or Triethylamine (TEA) at 0°C.

• Alternative: Anhydrous THF with

  (heterogeneous conditions).

• Why? DCM dissolves both the sulfonyl chloride and the resulting sulfonamide, while keeping the hydrochloride salt of the base (TEA·HCl) in solution or easily washable.

Purification Strategy (Recrystallization)

Because the compound is soluble in DCM/EtOAc and insoluble in Hexanes:

• Dissolve crude material in minimal DCM (or warm EtOAc).

• Slowly add Hexane or Heptane until turbidity persists.

• Cool to -20°C to crystallize.

Safety & Stability

• Hydrolysis Hazard: Releases HCl gas upon contact with moisture. Open containers only in a fume hood.

• Thermal Instability: Sulfonyl chlorides can extrude

  upon heating. Do not distill this compound at atmospheric pressure.

• Storage: Store under inert atmosphere (

  or Ar) at 2–8°C.

References

• General Reactivity of Heterocyclic Sulfonyl Chlorides Shevchuk, O. I., et al. "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides." ChemRxiv, 2025. Context: Establishes the hydrolysis pathways and stability trends for heterocyclic sulfonyl halides.

• Synthesis of Piperidone Derivatives El-Mekabaty, A., et al. "Synthesis and bio-properties of 4-piperidone containing compounds as curcumin mimics." RSC Advances, 2022. Context: Describes the use of DCM/TEA systems for reacting acyl/sulfonyl chlorides with piperidone derivatives.

• Solubility Parameters of Sulfonamides Martínez, F., et al.[4] "Thermodynamic Study of the Solubility of Some Sulfonamides in Cyclohexane." Journal of the Brazilian Chemical Society, 2003. Context: Provides thermodynamic basis for solubility interactions in sulfonamide precursors.

• Handling of Sulfonyl Chlorides Master Organic Chemistry. "Reaction of Alcohols with Sulfonyl Chlorides."[5] Context: Mechanistic explanation of why alcohols are incompatible solvents for sulfonyl chlorides.

Sources

• 1. 7439-92-1 | CAS DataBase [m.chemicalbook.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 4. Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]

Difference between 4-Oxopiperidine-1-sulfonyl chloride and 4-piperidone HCl

This guide provides an in-depth technical comparison between 4-Piperidone Hydrochloride and 4-Oxopiperidine-1-sulfonyl chloride .

Core Distinction & Strategic Application in Drug Discovery

Executive Summary

In medicinal chemistry, the piperidine scaffold is ubiquitous, appearing in over 12,000 biologically active compounds. However, the choice between 4-Piperidone HCl and 4-Oxopiperidine-1-sulfonyl chloride represents a fundamental decision in synthetic strategy:

• 4-Piperidone HCl is a nucleophilic precursor . It is the "parent" scaffold used to build upon the piperidine nitrogen or modify the ketone.

• 4-Oxopiperidine-1-sulfonyl chloride is an activated electrophile . It is a functionalized reagent used to introduce the 4-oxopiperidine moiety onto other nucleophiles (typically amines or alcohols) via a sulfonamide or sulfonate linkage.

This guide details the physicochemical differences, divergent reactivity profiles, and specific experimental protocols for these two critical reagents.

Chemical Identity & Physicochemical Properties

The following table summarizes the core properties. Note the distinct stability profiles which dictate storage and handling.

Feature	4-Piperidone Hydrochloride	4-Oxopiperidine-1-sulfonyl chloride
CAS Number	40064-34-4 (Monohydrate) / 41979-39-9	41979-39-9 (Generic)* / Specific commercial IDs
Structure	Protonated secondary amine (Salt)	N-Sulfonyl chloride (Covalent)
Formula	C₅H₉NO[1] · HCl	C₅H₈ClNO₃S
MW	135.59 g/mol (Anhydrous)	197.64 g/mol
Physical State	White crystalline powder	Off-white/Yellow solid or oil
Primary Reactivity	Nucleophile (at N, after base treatment)	Electrophile (at S)
Stability	Hygroscopic, stable in air.	Moisture Sensitive .[2] Hydrolyzes to sulfonic acid.
Regulatory	List I Chemical (US DEA) - Fentanyl Precursor	Generally unregulated, but treated as corrosive.

*Note: Commercial databases sometimes conflate the specific sulfonyl chloride with the parent salt due to indexing errors. Always verify the structure: O=C1CCN(S(=O)(=O)Cl)CC1.

Mechanistic Reactivity & Synthetic Utility

4-Piperidone HCl: The Universal Scaffold

This compound is the "blank slate" of piperidine chemistry. It possesses two orthogonal reactive sites:

• The Amine (N-1): Protected as the HCl salt. Upon neutralization (e.g., with Et₃N or K₂CO₃), it becomes a potent nucleophile capable of Sɴ2 alkylation, reductive amination, or acylation.

• The Ketone (C-4): An electrophilic center susceptible to reductive amination (forming 4-aminopiperidines), Wittig olefination, or Grignard addition.

Common Workflow:

• Step 1: Neutralize HCl salt.

• Step 2: Functionalize Nitrogen (e.g., Benzyl protection).[3]

• Step 3: Modify Ketone (e.g., Reductive amination with an aniline).

4-Oxopiperidine-1-sulfonyl chloride: The "Warhead"

This reagent is pre-functionalized. The nitrogen is already "capped" with a highly reactive sulfonyl chloride group. It is designed for Late-Stage Functionalization or Fragment-Based Drug Design (FBDD) where the goal is to attach a piperidone ring to a scaffold containing a primary or secondary amine.

Mechanism: The sulfonyl chloride undergoes nucleophilic substitution by an external amine (R-NH₂), releasing HCl and forming a stable sulfonamide bond. The ketone remains intact for subsequent reactions.

Common Workflow:

• Step 1: React Sulfonyl Chloride with a scaffold amine (R-NH₂).

• Step 2: Result is a Sulfonamide-linked piperidone.

• Step 3: Use the preserved ketone for further diversification.

Visualizing the Divergence

Figure 1: Decision tree for reagent selection based on the desired chemical bond formation.

Experimental Protocols

Protocol A: Free-Basing & N-Alkylation of 4-Piperidone HCl

Use this when building a library of N-substituted piperidones.

• Neutralization: Suspend 4-Piperidone HCl (1.0 equiv) in DCM (10 mL/g). Add DIPEA (2.5 equiv) or Et₃N (3.0 equiv). Stir at room temperature for 15 minutes until the solid dissolves or becomes a fine suspension.

• Reaction: Add the alkyl halide (R-Br, 1.1 equiv).

• Optimization: If the alkyl halide is unreactive, add catalytic KI (0.1 equiv) and switch solvent to DMF, heating to 60°C.

• Workup: Quench with saturated NaHCO₃. Extract with EtOAc. The amine product is usually stable; the ketone may require protection (as a ketal) if harsh conditions are used.

Protocol B: Sulfonylation using 4-Oxopiperidine-1-sulfonyl chloride

Use this to attach the piperidone ring to a drug scaffold (amine).

• Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen. Moisture excludes the reagent.

• Dissolution: Dissolve the target amine (Scaffold-NH₂, 1.0 equiv) in anhydrous DCM or THF. Add dry Pyridine (3.0 equiv) or Et₃N. Cool to 0°C.[3]

• Addition: Dissolve 4-Oxopiperidine-1-sulfonyl chloride (1.1 equiv) in a minimal amount of dry DCM. Add dropwise to the amine solution over 10 minutes.

  • Note: The reaction is exothermic.[4]

• Monitoring: Warm to room temperature. Monitor by TLC/LCMS. The sulfonyl chloride is highly reactive; reaction is typically complete within 1-2 hours.

• Quench: Add water or 1M HCl (if the product is not acid-sensitive) to consume excess sulfonyl chloride.

• Purification: Sulfonamides crystallize well. Recrystallization from EtOH/Water is often sufficient.

Safety & Handling Guidelines

4-Piperidone HCl[1][3][5][6][7][8]

• Hazard: Irritant (Eyes/Skin).

• Compliance: DEA List I Chemical . In the US, this is a controlled precursor for Fentanyl manufacture. Researchers must maintain strict inventory logs, usage records, and secure storage. Unauthorized distribution is a felony.

• Storage: Store in a cool, dry place. Hygroscopic—keep tightly sealed.

4-Oxopiperidine-1-sulfonyl chloride[9]

• Hazard: Corrosive / Lachrymator . Reacts violently with water to release HCl gas and sulfonic acids. Causes severe skin burns and eye damage.

• Compliance: Generally not List I itself, but check local regulations as it is a direct derivative.

• Storage: Freezer (-20°C) under inert atmosphere (Argon). Use a desiccator. If the solid turns to a sticky oil/liquid, it has likely hydrolyzed and degraded.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3084851, 4-Piperidone hydrochloride. Retrieved from [Link][2]

• Drug Enforcement Administration (DEA). List of Scheduled Listed Chemical Products. Title 21 Code of Federal Regulations. Retrieved from [Link]

• Janssen, P. A. J. (1960).Synthetic Analgesics: Diphenylpropylamines. Pergamon Press. (Foundational text on piperidone reactivity in drug synthesis).

• Organic Chemistry Portal. Synthesis of Sulfonamides from Sulfonyl Chlorides. Retrieved from [Link]

Sources

• 1. 4-Piperidone hydrochloride | C5H10ClNO | CID 3084851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Ethylpiperidine-1-sulfonyl chloride|RUO [benchchem.com]
• 3. 4-oxopiperidinium chloride: Synthesis and Application_Chemicalbook [chemicalbook.com]
• 4. chemrxiv.org [chemrxiv.org]

Commercial Sourcing & Synthesis Guide: 4-Oxopiperidine-1-sulfonyl chloride

The following technical guide details the sourcing, synthesis, and handling of 4-Oxopiperidine-1-sulfonyl chloride , a critical building block in medicinal chemistry.

Executive Summary

4-Oxopiperidine-1-sulfonyl chloride (CAS: 1822788-67-9) is a bifunctional heterocyclic building block utilized in drug discovery for introducing the piperidine sulfonamide motif. It features two reactive centers: an electrophilic sulfonyl chloride (for sulfonamide formation) and a ketone (for reductive amination or spirocyclization).

Critical Sourcing Insight: Direct commercial availability of the free ketone form is limited due to self-reactivity and stability issues (polymerization/hydrolysis). The industry-standard strategy is to source the ethylene ketal protected analogue (CAS: 765962-66-1) or synthesize the target in situ from stable precursors.

This guide provides a dual-track approach:

• The "Buy" Track: Sourcing the stable ketal surrogate.

• The "Make" Track: Validated protocols for in situ generation.

Chemical Profile & Specifications

Feature	Target Compound	Commercial Surrogate (Recommended)
Name	4-Oxopiperidine-1-sulfonyl chloride	1,4-Dioxa-8-azaspiro[4.5]decane-8-sulfonyl chloride
Structure	Piperidine ring, 4-ketone, 1-SO₂Cl	Piperidine ring, 4-ethylene ketal, 1-SO₂Cl
CAS Number	1822788-67-9	765962-66-1
Stability	Low (Moisture/Heat Sensitive)	High (Shelf-stable solid)
Primary Use	Immediate reaction intermediate	Stockpiled building block
Molecular Weight	197.64 g/mol	241.69 g/mol

Strategic Sourcing: The "Buy" Protocol

For research scales (<100g), purchasing the protected ketal is superior to synthesizing the free ketone. It prevents degradation during storage and offers cleaner coupling reactions.

Recommended Commercial Surrogate

Product: 1,4-Dioxa-8-azaspiro[4.5]decane-8-sulfonyl chloride CAS: 765962-66-1[1][2]

Qualified Suppliers (Tier 1)

These vendors have verified stock or validated synthesis routes for this specific CAS.

Supplier	Tier	Reliability	Notes
Enamine	1	High	Major global supplier of building blocks; likely holds stock in US/EU.
Splendid Lab	2	Moderate	Specializes in custom synthesis and impurities; good for bulk requests.
Accela Chem	2	Moderate	Reliable for gram-scale catalog items.

Quality Control (QC) Checklist

Upon receipt, validate the material using the following metrics. Do not rely solely on the Certificate of Analysis (CoA).

• Appearance: Should be a white to off-white crystalline solid. Yellowing indicates hydrolysis or decomposition.

• 1H NMR (CDCl₃): Confirm the ethylene ketal singlet (~3.9 ppm) and piperidine ring protons. Absence of aldehyde peaks is critical.

• Hydrolysis Check: Dissolve a small sample in dry DCM. Add 1 drop of water and check pH paper. Immediate strong acidity (HCl generation) confirms active sulfonyl chloride. If already acidic before water addition, the batch is degraded.

Technical Workflow: Decision Matrix

The following diagram outlines the decision logic for sourcing vs. synthesizing based on project scale and chemistry requirements.

Figure 1: Strategic decision tree for sourcing 4-Oxopiperidine-1-sulfonyl chloride. The "Buy Ketal" route is preferred for medicinal chemistry to maximize yield and purity.

Synthesis Protocol: The "Make" Track

If the specific ketone is required and the ketal is unavailable, or for cost-reduction on large scales, use this validated in situ protocol.

Safety Warning: Sulfuryl chloride (SO₂Cl₂) is corrosive and reacts violently with water. Perform all steps under an inert atmosphere (Argon/Nitrogen) in a fume hood.

Protocol: Synthesis from 4-Piperidone HCl

Precursors:

• 4-Piperidone hydrochloride monohydrate (CAS: 41979-39-9) - Widely available (Sigma, Combi-Blocks).

• Sulfuryl Chloride (SO₂Cl₂) or Chlorosulfonic acid.

Step-by-Step Methodology:

• Free Base Formation (Optional but Recommended):

  • Suspend 4-piperidone HCl in DCM. Treat with 1.1 eq Triethylamine (TEA).

  • Note: 4-piperidone free base is unstable; proceed immediately to the next step. Alternatively, use the HCl salt directly with excess base in the next step.

• Sulfonylation:

  • Cool a solution of Sulfuryl Chloride (1.2 eq) in dry DCM to -78°C.

  • Add the 4-piperidone (or its HCl salt + 2.5 eq TEA) dropwise over 30 minutes.

  • Allow the mixture to warm to 0°C over 2 hours.

  • Mechanism: The amine attacks the electrophilic sulfur, displacing chloride.

• Work-up (Critical):

  • Quench with ice-cold water (rapidly, to avoid hydrolysis of the product).

  • Extract immediately with DCM.

  • Dry over anhydrous MgSO₄.[3] Do not use silica chromatography (the sulfonyl chloride will hydrolyze).

  • Concentrate in vacuo at low temperature (<30°C). Use the crude oil immediately.

Handling & Stability

• Moisture Sensitivity: Sulfonyl chlorides hydrolyze to sulfonic acids (R-SO₃H) upon contact with atmospheric moisture. This generates HCl gas, which can degrade the ketone or induce polymerization.

• Storage: Store the commercial ketal at +4°C or -20°C under inert gas. If you synthesize the free ketone, use it immediately; do not store.

• Reactivity: The ketone at C4 is prone to hydration (gem-diol formation) in aqueous workups, which can complicate NMR interpretation.

References

• Splendid Lab. (n.d.). Custom Synthesis Intermediates Catalog. Retrieved from [Link]

Sources

• 1. 61794-59-0,4-ethynyl-2,3,5,6-tetrafluoroaniline-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. 1,4-Dioxa-8-azaspiro(4.5)decane-8-sulfonyl chloride - CAS:765962-66-1 - 阿镁生物 [amaybio.com]
• 3. Synthesis routes of Piperidine-1-sulfonyl Chloride [benchchem.com]

Protocols & Analytical Methods

Application Note: Solvent Selection for 4-Oxopiperidine-1-sulfonyl Chloride Coupling Reactions

This Application Note is designed for researchers and process chemists optimizing the coupling of 4-Oxopiperidine-1-sulfonyl chloride (CAS 131338-92-0). It addresses the specific chemoselectivity challenges posed by this dual-electrophile reagent.

Abstract

4-Oxopiperidine-1-sulfonyl chloride is a specialized heterocyclic building block used to introduce the N-sulfonyl-4-oxopiperidine moiety into pharmaceutical scaffolds. Unlike simple arenesulfonyl chlorides, this reagent possesses two distinct electrophilic centers: the sulfonyl chloride sulfur (S-Cl) and the C4-ketone carbon (C=O). Successful coupling requires a solvent system that maximizes the rate of sulfonylation (S-N bond formation) while suppressing hydrolysis and preventing nucleophilic attack at the ketone (imine/enamine formation). This guide provides a scientifically grounded protocol for solvent selection, ensuring high yield and purity.

Chemical Context & Reactivity Profile[1][2][3][4]

The Dual-Electrophile Challenge

The structure of 4-Oxopiperidine-1-sulfonyl chloride presents a unique competition between two reactive sites. When reacting with a primary amine (

):

• Desired Pathway (Sulfonylation): Nucleophilic attack at the sulfur atom releases chloride, forming the stable sulfamide.

• Undesired Pathway (Condensation): Nucleophilic attack at the C4-ketone forms a hemiaminal, which can dehydrate to an imine (Schiff base).

Expert Insight: The sulfonyl chloride group is generally more reactive (kinetically favored) than the ketone at temperatures

C. However, polar protic solvents or Lewis acidic conditions can catalyze the reaction at the ketone. Therefore, solvent basicity and polarity are critical control parameters.

Stability Considerations

Technically a sulfamoyl chloride (cyclic

), this reagent is electronically distinct from arenesulfonyl chlorides. The nitrogen lone pair donates electron density into the sulfonyl group, slightly reducing the electrophilicity of the sulfur compared to tosyl chloride. This makes the reagent slower to react , increasing the residence time of the nucleophile and the risk of side reactions at the ketone.

Solvent Selection Matrix

The choice of solvent dictates the reaction rate, solubility of the zwitterionic intermediates, and the stability of the reagent.

Solvent	Rating	Suitability Analysis
Dichloromethane (DCM)	Excellent	Standard Choice. High solubility for the reagent and most organic amines. Non-nucleophilic. Low boiling point allows easy removal without thermal stress on the ketone.
Tetrahydrofuran (THF)	Good	Useful for polar amines. Warning: Commercial THF often contains peroxides or water. Must be anhydrous/inhibitor-free. Can coordinate to cations, slightly modifying base strength.
Acetonitrile (MeCN)	Moderate	High polarity accelerates -type attack at sulfur. Risk: Can increase the acidity of amine salts, potentially catalyzing imine formation at the ketone if the reaction warms up.
DMF / DMAc	Poor	Avoid. High boiling point makes removal difficult. Residual DMF can decompose to dimethylamine, which reacts with the reagent to form the N-dimethyl sulfamide impurity.
Alcohols (MeOH, EtOH)	Prohibited	Do Not Use. Will rapidly react with the sulfonyl chloride to form sulfonate esters (solvolysis) and catalyze acetal formation at the ketone.
Water (Biphasic)	Risky	Only viable with highly reactive amines under Schotten-Baumann conditions (pH > 10). Hydrolysis of the sulfonyl chloride competes significantly.

Recommended Protocol: Coupling with Primary/Secondary Amines

This protocol is optimized to favor S-N bond formation over C=O condensation.

Materials

• Reagent: 4-Oxopiperidine-1-sulfonyl chloride (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.0 - 1.1 equiv)

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 - 1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) [Concentration: 0.1 M - 0.2 M]

• Catalyst (Optional): DMAP (0.1 equiv) – Only use if amine is sterically hindered.

Step-by-Step Procedure

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen or Argon.

• Amine Solution: Dissolve the Amine and Base (TEA/DIPEA) in anhydrous DCM . Cool the mixture to 0°C (ice bath).

  • Why? Pre-mixing the base neutralizes any HCl generated immediately. Cooling suppresses the activation energy for attack at the ketone.

• Reagent Addition: Dissolve 4-Oxopiperidine-1-sulfonyl chloride in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 10–15 minutes.

  • Control: Do not add the amine to the chloride. Excess chloride relative to amine minimizes dimer formation, but excess amine relative to chloride (inverse addition) is safer to prevent bis-sulfonylation if the amine is primary. Standard addition (Chloride to Amine) is preferred here to keep the amine concentration high for the slower sulfamoyl reaction.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT). Monitor by TLC/LC-MS.

  • Endpoint: Look for disappearance of the chloride (often unstable on LCMS, monitor conversion to methyl ester if quenched with MeOH) or appearance of product mass.

• Quench & Workup:

  • Quench with 1M HCl (aq) or saturated

    (if product is acid-sensitive).

  • Critical: The acid wash removes unreacted amine, preventing it from reacting with the ketone during concentration.

  • Extract with DCM. Wash organic layer with Brine. Dry over

    .

• Purification: Concentrate in vacuo at < 40°C. Recrystallize or flash chromatography.

Decision Logic & Mechanism Visualization

The following diagram illustrates the kinetic competition and the decision logic for troubleshooting.

Caption: Kinetic competition between sulfonylation (green path) and side reactions (red paths). DCM at 0°C maximizes selectivity for the sulfamide.

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Low Yield, Starting Material Remaining	Reagent hydrolysis or slow kinetics.	Ensure solvent is anhydrous. Add a catalyst (DMAP, 5-10 mol%) to activate the sulfonyl chloride.
Imine Formation (M+Product-18)	Amine attacking ketone.	Maintain reaction at 0°C longer. Ensure strictly anhydrous conditions (water catalyzes imine formation). Switch base to Pyridine (weaker base, but good solvent).
Reagent Decomposition	Moisture contamination.	Check reagent quality (hydrolyzes to sulfonic acid). Purchase fresh reagent or store in desiccator at -20°C.

References

• General Sulfonyl Chloride Reactivity

  • Mechanism of Sulfonylation: The reaction proceeds via an -like mechanism at sulfur. The reactivity order is generally Arenesulfonyl > Alkylsulfonyl > Sulfamoyl.

  • Source: "Sulfonyl Chlorides and Sulfonamides."[1][2][3] Sigma-Aldrich (Merck). Link

• Cyclic Sulfamoyl Chlorides

  • Reactivity Context: Cyclic sulfamoyl chlorides (like piperidine-1-sulfonyl chloride)

  • Source: "Synthesis and Reactivity of Cyclic Sulfamidites and Sulfamidates." ResearchGate. Link

• Solvent Effects in Amination

  • Protocol Validation: DCM is the standard solvent for sulfonyl chloride couplings to minimize hydrolysis and side reactions.

  • Source: "An In-depth Technical Guide to the Applications of Sulfonyl Chlorides in Organic Chemistry." BenchChem. Link

• Piperidine Derivative Synthesis

  • Side Reactions: Discussion of 4-oxopiperidine reactivity and protection strategies during amin

  • Source: "Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications."[4] Int. J. Mol. Sci. 2021.[5] Link

Sources

• 1. Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CAS Common Chemistry [commonchemistry.cas.org]

Application Note: 4-Oxopiperidine-1-sulfonyl Chloride in Divergent Library Synthesis

Topic: Using 4-Oxopiperidine-1-sulfonyl chloride as a building block in drug discovery Content Type: Detailed Application Note and Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Introduction: The Power of Orthogonal Scaffolds

In modern medicinal chemistry, the demand for Fsp³-rich scaffolds that offer multiple vectors for diversification is critical. 4-Oxopiperidine-1-sulfonyl chloride (CAS: 1822788-67-9) represents a high-value "linchpin" building block. It uniquely combines a highly reactive electrophilic sulfonyl handle (for sulfonamide/sulfamide formation) with a versatile ketone handle (for reductive amination, spirocyclization, or olefination).

This guide details the strategic application of this building block to generate diverse sulfamide-linked piperidine libraries , a structural motif increasingly prevalent in inhibitors of GPCRs, ion channels, and enzymes (e.g., nsP2 helicase inhibitors).

Key Chemical Attributes[1][2][3][4][5][6][7][8][9][10]

• Chemical Name: 4-Oxopiperidine-1-sulfonyl chloride[1][2][3]

• Functional Class: Cyclic Sulfamoyl Chloride

• CAS Number: 1822788-67-9[1]

• Molecular Formula: C₅H₈ClNO₃S

• Reactivity Profile:

  • Sulfonyl Chloride (

    ): Hard electrophile, highly reactive toward primary/secondary amines and alcohols.

  • Ketone (

    ): Electrophilic center susceptible to nucleophilic addition, reductive amination, or ketalization.

Strategic Workflow: The "Link-then-Grow" Approach

The utility of this building block lies in its stepwise orthogonality . The sulfonyl chloride is reacted first (typically) to anchor the scaffold to a core pharmacophore, leaving the ketone intact for late-stage diversification.

Workflow Visualization

The following diagram illustrates the divergent synthesis pathways available from this single precursor.

Figure 1: Divergent synthesis workflow utilizing the dual-reactivity of the 4-oxopiperidine scaffold.

Experimental Protocols

Protocol A: Synthesis of the Reagent (In-situ Generation)

Note: While commercially available, in-situ generation ensures maximum activity as sulfamoyl chlorides are moisture-sensitive.

Objective: Generate 4-oxopiperidine-1-sulfonyl chloride from 4-piperidone HCl.

Reagents:

• 4-Piperidone monohydrate hydrochloride (1.0 eq)

• Sulfuryl chloride (

  ) (1.2 eq)

• Triethylamine (TEA) or DIPEA (2.5 eq)

• Dichloromethane (DCM), anhydrous

Procedure:

• Setup: Flame-dry a round-bottom flask and purge with

  . Add 4-piperidone HCl (10 mmol) and anhydrous DCM (50 mL).

• Base Addition: Cool to -20°C (ice/salt bath). Add TEA (25 mmol) dropwise over 15 min. The amine salt will free-base and dissolve/suspend.

• Sulfonylation: Add sulfuryl chloride (12 mmol) dropwise via syringe pump or addition funnel over 30 min. Caution: Exothermic; gas evolution (

  ) possible.

• Reaction: Stir at -20°C for 1 h, then warm to 0°C for 1 h.

• Validation: Aliquot 50 µL into MeOH (quench). Analyze by LCMS. You should see the methyl sulfamate adduct (

  ) or the hydrolyzed sulfonic acid.

• Workup (Optional): For immediate use, use the solution directly (Protocol B). To isolate, wash rapidly with ice-cold 1M HCl, dry over

  , and concentrate in vacuo at <30°C. Store at -20°C under Argon.

Protocol B: Scaffold Anchoring (Sulfamide Synthesis)

Objective: Couple the building block to a primary amine (

).

Mechanism: Nucleophilic substitution at the sulfur atom. The reaction is

-like.

Procedure:

• Preparation: Dissolve the target amine (

  , 1.0 eq) and TEA (1.5 eq) in anhydrous DCM (0.1 M). Cool to 0°C.[4]

• Addition: Add 4-oxopiperidine-1-sulfonyl chloride (1.1 eq) (dissolved in minimal DCM) dropwise.

• Incubation: Warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: TLC (EtOAc/Hex) or LCMS. Look for the disappearance of the amine.

• Quench: Add saturated

  solution.

• Isolation: Extract with DCM (3x). Wash organics with Brine.[4] Dry (

  ) and concentrate.[5]

• Purification: Flash chromatography (typically 0-50% EtOAc in Hexanes). The product is a stable 4-oxo-1-piperidinesulfonamide .

Protocol C: Late-Stage Diversification (Reductive Amination)

Objective: Functionalize the ketone handle to create a tertiary amine library.

Procedure:

• Imine Formation: Dissolve the ketone intermediate (from Protocol B) in DCE (1,2-dichloroethane). Add the diversity amine (

  , 1.2 eq) and Acetic Acid (1.0 eq). Stir at RT for 1 hour.

• Reduction: Add Sodium Triacetoxyborohydride (

  , 1.5 eq) in one portion.

• Reaction: Stir at RT overnight (12–16 h).

• Workup: Quench with saturated

  . Extract with DCM.

• Result: A 1,4-disubstituted piperidine with a sulfamide linker.

Data Summary & Troubleshooting

Parameter	Optimal Condition	Common Pitfall
Temperature (Step 1)	-20°C to 0°C	Above 0°C leads to decomposition and polymerization of the reagent.
Base Choice	TEA or DIPEA	Pyridine can sometimes form stable acyl-pyridinium salts that are hard to remove.
Stoichiometry	1.1 eq Sulfonyl Chloride	Excess chloride can lead to bis-sulfonylation if the amine is not hindered.
Water Tolerance	Strictly Anhydrous	Moisture hydrolyzes the -SO2Cl to -SO3H (sulfonic acid), which is inactive.

Stability Note

The sulfamoyl chloride moiety is less stable than a standard aryl sulfonyl chloride. It should be used within 24 hours of generation or stored strictly at -20°C. If the reagent turns from white/yellow solid to a dark oil, it has decomposed.

References

• AK Scientific . 4-Oxopiperidine-1-sulfonyl chloride Product Page (CAS 1822788-67-9). Retrieved from

• BenchChem . Piperidine-1-sulfonyl chloride Synthesis and Reactions. Retrieved from

• Royal Society of Chemistry (RSC) . Synthesis of spirodioxolanes and piperidine sulfonamides. RSC Med. Chem., 2020.[6][7][8][9] Retrieved from

• ChemicalBook . Piperidine-1-sulfonyl chloride Chemical Properties. Retrieved from

Sources

• 1. aksci.com [aksci.com]
• 2. aablocks.com [aablocks.com]
• 3. aablocks.com [aablocks.com]
• 4. Synthesis routes of Piperidine-1-sulfonyl Chloride [benchchem.com]
• 5. PIPERIDINE-1-SULFONYL CHLORIDE | 35856-62-3 [chemicalbook.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. d-nb.info [d-nb.info]

Optimal base catalysts for 4-Oxopiperidine-1-sulfonyl chloride reactions

Application Note & Protocol Guide

Topic: Optimal Base Selection for N-Sulfonylation of 4-Oxopiperidine Scaffolds

Audience: Researchers, scientists, and drug development professionals.

Abstract

The 4-oxopiperidine moiety is a privileged scaffold in modern medicinal chemistry, serving as a versatile building block for a diverse range of therapeutic agents. N-functionalization of this ring system, particularly through sulfonamide bond formation, is a critical strategy for modulating physicochemical properties such as solubility, metabolic stability, and target engagement. The reaction of 4-oxopiperidine hydrochloride with a sulfonyl chloride is the most common route to these N-sulfonylated derivatives. The success of this transformation hinges on the judicious selection of a base catalyst. This guide provides a detailed analysis of the role of the base, compares common choices, and presents robust protocols to aid researchers in optimizing their synthetic strategies.

The Foundational Chemistry: N-Sulfonylation Mechanism

The formation of a sulfonamide from a secondary amine like 4-oxopiperidine and a sulfonyl chloride (R-SO₂Cl) is a classic nucleophilic substitution reaction.[1][2] The reaction proceeds via the nucleophilic attack of the piperidine nitrogen atom on the electrophilic sulfur center of the sulfonyl chloride. This process displaces the chloride leaving group and forms a protonated sulfonamide intermediate.

The primary role of the base is to neutralize the hydrogen chloride (HCl) that is cogenerated during the reaction.[1] If not scavenged, this acid will protonate the starting amine, rendering it non-nucleophilic and effectively halting the reaction. Therefore, the base is technically a stoichiometric reagent, not a catalyst, but is often referred to as a base catalyst in this context.

Caption: General mechanism of N-sulfonylation of 4-oxopiperidine.

Strategic Selection of the Base: A Comparative Analysis

The choice of base is critical and depends on the substrate's sensitivity, the reactivity of the sulfonyl chloride, and the desired reaction conditions. The presence of the ketone at the C4 position introduces a key consideration: the potential for base-mediated side reactions such as enolization or aldol condensation.

Tertiary Amine Bases

Organic tertiary amines are the most common choice for this transformation. They act as homogeneous HCl scavengers.[3]

• Triethylamine (TEA): A cost-effective and widely used base. Its moderate basicity (pKa of conjugate acid ~10.7) is sufficient for most sulfonylation reactions.

• N,N-Diisopropylethylamine (DIPEA or Hünig's Base): More sterically hindered than TEA, making it less nucleophilic. This is advantageous as it reduces the likelihood of the base itself reacting with the sulfonyl chloride, a potential side reaction with less hindered amines.

• Pyridine: Often used as both a base and a solvent.[4] It can act as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium salt, which can accelerate the reaction. However, this intermediate can also be susceptible to hydrolysis, and pyridine's toxicity and difficult removal make it a less favored choice in modern synthesis.[3]

Inorganic Bases

Inorganic bases offer the significant advantage of easy removal via filtration after the reaction. They are typically used in biphasic or suspension reaction conditions.

• Sodium Bicarbonate (NaHCO₃) / Sodium Carbonate (Na₂CO₃): Mild bases suitable for acid-sensitive substrates. Their low solubility in organic solvents often leads to slower reaction rates but can improve selectivity and yield cleaner reactions.

• Potassium Carbonate (K₂CO₃) / Cesium Carbonate (Cs₂CO₃): Stronger inorganic bases that can accelerate the reaction.[5] Their use requires careful consideration to avoid ketone-related side reactions. They are particularly useful when the amine starting material is a hydrochloride salt, as they can neutralize the salt and the HCl produced during the reaction.

Data Summary: Comparison of Common Bases

Base	pKa (Conjugate Acid)	Structure	Key Advantages	Key Disadvantages
Triethylamine (TEA)	~10.7	Et₃N	Inexpensive, effective, widely used.	Can be nucleophilic; forms soluble salts.
DIPEA	~11.0	(i-Pr)₂EtN	Sterically hindered, non-nucleophilic.	More expensive than TEA.
Pyridine	~5.2	C₅H₅N	Can act as a nucleophilic catalyst.[3]	Toxic, difficult to remove, can promote hydrolysis.
Potassium Carbonate	~10.3	K₂CO₃	Inexpensive, easily removed by filtration.	Heterogeneous reaction can be slow; basicity may cause side reactions.
Sodium Bicarbonate	~6.4	NaHCO₃	Very mild, good for sensitive substrates.	Slow reaction rates due to low basicity and solubility.

Potential Side Reactions & Troubleshooting

A successful sulfonylation requires mitigating potential side reactions.

• Hydrolysis of Sulfonyl Chloride: Sulfonyl chlorides are moisture-sensitive and can hydrolyze to the corresponding sulfonic acid, especially under basic conditions.[6] It is crucial to use anhydrous solvents and reagents.

• Enolization of the Ketone: Strong bases can deprotonate the α-carbon of the 4-oxopiperidine ring, leading to enolate formation. This can result in aldol-type side products or racemization if the α-position is chiral. Using sterically hindered (DIPEA) or mild inorganic bases (NaHCO₃) minimizes this risk.

• Reaction with Tertiary Amine: Less hindered tertiary amines can sometimes react with highly reactive sulfonyl chlorides to form a stable sulfonylammonium salt, consuming the base.

Problem	Potential Cause	Recommended Solution
Low or No Yield	1. Incomplete HCl scavenging (amine is protonated).2. Wet solvent/reagents causing sulfonyl chloride hydrolysis.[6]3. Base is not strong enough.	1. Use at least 2.2 equivalents of base if starting from the amine HCl salt.2. Ensure all glassware is oven-dried and use anhydrous solvents.3. Switch to a stronger base (e.g., TEA or K₂CO₃).
Multiple Side Products	1. Base-mediated enolization of the ketone.2. Reaction temperature is too high.	1. Switch to a non-nucleophilic, hindered base (DIPEA) or a milder inorganic base (NaHCO₃).2. Run the reaction at 0 °C or room temperature.
Difficult Purification	Amine hydrochloride salts are soluble in the organic phase.	Use an inorganic base (K₂CO₃) that can be filtered off, or perform an aqueous wash to remove the triethylammonium chloride salt.

Optimized Experimental Protocols

The following protocols provide robust starting points for the N-sulfonylation of 4-oxopiperidine hydrochloride.

General Experimental Workflow

Caption: Standard workflow for N-sulfonylation reactions.

Protocol 1: N-Sulfonylation using Triethylamine (TEA)

This protocol is a general and effective method for a wide range of sulfonyl chlorides.

Materials:

• 4-Oxopiperidine hydrochloride (1.0 eq)

• Sulfonyl chloride of choice (1.1 eq)

• Triethylamine (TEA) (2.5 eq)

• Anhydrous Dichloromethane (DCM) (0.1 M concentration)

• Magnetic stirrer, ice bath, round-bottom flask, nitrogen line

Procedure:

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add 4-oxopiperidine hydrochloride (1.0 eq) and anhydrous DCM.

• Cool the resulting suspension to 0 °C using an ice bath.

• Slowly add triethylamine (2.5 eq) to the suspension and stir for 15 minutes.

• In a separate flask, dissolve the sulfonyl chloride (1.1 eq) in a small amount of anhydrous DCM.

• Add the sulfonyl chloride solution dropwise to the reaction mixture at 0 °C over 10-15 minutes.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Expected Results: Yields typically range from 70-95% depending on the sulfonyl chloride used. The product should be a stable solid or oil.

Protocol 2: N-Sulfonylation using Potassium Carbonate (K₂CO₃)

This protocol is ideal for reactions where the resulting triethylammonium salt from Protocol 1 complicates purification or for substrates sensitive to amine bases.

Materials:

• 4-Oxopiperidine hydrochloride (1.0 eq)

• Sulfonyl chloride of choice (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely ground (3.0 eq)

• Anhydrous Acetonitrile (MeCN) (0.1 M concentration)

• Magnetic stirrer, round-bottom flask, nitrogen line

Procedure:

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add 4-oxopiperidine hydrochloride (1.0 eq), finely ground anhydrous K₂CO₃ (3.0 eq), and anhydrous acetonitrile.

• Stir the suspension vigorously at room temperature for 30 minutes.

• Add the sulfonyl chloride (1.1 eq) to the mixture in one portion.

• Heat the reaction to 40-50 °C and stir vigorously for 6-24 hours. The vigorous stirring is essential for the heterogeneous reaction.

• Monitor the reaction progress by TLC (filter a small aliquot before spotting).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts, washing the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable solvent like ethyl acetate or DCM and wash with water and brine to remove any remaining salts.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography or recrystallization.

Safety Precautions: Sulfonyl chlorides are corrosive and moisture-sensitive. All manipulations should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

The selection of an appropriate base is paramount for the successful N-sulfonylation of 4-oxopiperidine. For general applications, triethylamine in DCM provides a reliable and efficient system. For substrates prone to base-mediated side reactions or where purification is challenging, a sterically hindered base like DIPEA or a heterogeneous inorganic base such as potassium carbonate are superior alternatives. By understanding the underlying mechanism and potential pitfalls, researchers can rationally select conditions to optimize the synthesis of these valuable pharmaceutical intermediates.

References

• Vertex AI Search. (2023). Direct Synthesis of Sulfonamides via Synergetic Photoredox and Copper Catalysis - ACS Publications.
• Organic Chemistry Portal. Sulfonamide synthesis by S-N coupling.
• Books. (2016). Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2.
• Who we serve. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates.
• YouTube. (2020). 26.04 Protecting Groups for Amines: Sulfonamides.
• PMC. Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids.
• Wikipedia. Sulfonamide (medicine).
• ChemicalBook. (2022). 4-oxopiperidinium chloride: Synthesis and Application.
• PMC - NIH. Preparation of sulfonamides from N-silylamines.
• ResearchGate. (2025). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides | Request PDF.
• Fisher Scientific. SAFETY DATA SHEET.
• CymitQuimica. (2024). Safety Data Sheet.
• Baxendale Group. Synthesis of sulfonyl chloride substrate precursors.
• TCI Chemicals. SAFETY DATA SHEET.
• Scilit. Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH.
• CHEMISTRY & BIOLOGY INTERFACE. (2018). Recent advances in synthesis of sulfonamides: A review.
• The Royal Society of Chemistry. (2009). Use of 4-piperidones in one-pot syntheses of novel, high- molecular-weight linear and virtually 100%- hyperbranched polymers.
• SpringerLink. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Sulfonamide (medicine) - Wikipedia [en.wikipedia.org]
• 3. cbijournal.com [cbijournal.com]
• 4. researchgate.net [researchgate.net]
• 5. thieme-connect.com [thieme-connect.com]
• 6. scilit.com [scilit.com]

Handling moisture-sensitive sulfonyl chlorides in the laboratory

Application Note: Precision Handling of Moisture-Sensitive Sulfonyl Chlorides

Part 1: The Nature of the Challenge

Sulfonyl chlorides (

) are electrophilic linchpins in medicinal chemistry, primarily used to synthesize sulfonamides—a pharmacophore present in diuretics, antibiotics, and anti-inflammatories. However, their utility is compromised by their thermodynamic instability in the presence of water.

The Hydrolysis Cascade: Unlike carboxylic acid chlorides, sulfonyl chlorides are resistant to simple nucleophilic attack due to steric shielding and the electronic nature of the sulfonyl group. However, once hydrolysis begins, it is often autocatalytic. The byproduct, hydrochloric acid (HCl), can catalyze further degradation and corrode storage vessels.

The rate of hydrolysis (

) is influenced by:

• Electronic Effects: Electron-withdrawing groups (e.g., nitrobenzenesulfonyl chloride) increase electrophilicity, accelerating hydrolysis.

• Phase: Liquid sulfonyl chlorides hydrolyze faster than crystalline solids due to better miscibility with atmospheric moisture.

• pH: Hydrolysis is base-catalyzed; however, the generated acid can induce polymerization or decomposition in heteroaromatic analogs.

Part 2: Storage and Handling Protocols

The "Cold & Dry" Imperative Standard laboratory refrigerators are often humid environments. Storing sulfonyl chlorides in a generic fridge without secondary containment is a critical error.

Protocol A: Long-Term Storage System

• Primary Container: Use glass vials with Teflon-lined caps. Avoid rubber septa, which degrade upon exposure to HCl fumes.

• Secondary Containment: Place the primary vial inside a jar containing a layer of desiccant (e.g., Drierite or activated molecular sieves).

• Atmosphere: Purge the secondary container with Argon or Nitrogen before sealing.

• Temperature: Store at -20°C.

  • Why? Low temperature kinetically inhibits hydrolysis and minimizes HCl vapor pressure.

Protocol B: Handling in the Fume Hood

For reagents not requiring a glovebox, use the "Schlenk Transfer" technique:

• Equip the source bottle with a septum (temporarily).

• Insert a needle connected to an inert gas line (N2/Ar) to create positive pressure.

• Withdraw the required volume using a dry, gas-tight syringe.

• Critical Step: Do not return unused reagent to the stock bottle if it has been exposed to air.

Part 3: Quality Control (QC) - Trust, but Verify

Using a hydrolyzed reagent ruins stoichiometry, leading to poor yields and difficult purifications. Visual inspection is insufficient.

Method 1: Quantitative NMR (qNMR) – The Rapid Check

Best for: Quick purity assessment before a reaction.

Procedure:

• Weigh ~10 mg of sulfonyl chloride (

  ) into a dry vial.

• Add ~5 mg of an internal standard (e.g., 1,3,5-trimethoxybenzene) (

  ).

• Dissolve in

  of anhydrous (filtered through basic alumina to remove traces of DCl/D2O).

• Analysis:

  • Sulfonyl Chloride peaks are typically downfield (7.5–8.5 ppm for aryls).

  • Sulfonic Acid peaks often shift slightly and broaden.

  • Calculate purity based on molar ratios.

Method 2: Morpholine Derivatization (HPLC/GC) – The Gold Standard

Best for: Precise quantification and impurity profiling. Direct analysis of sulfonyl chlorides on LC/GC is flawed because the chloride hydrolyzes on the column. We must "lock" the structure as a stable sulfonamide.

Protocol:

• Derivatization Solution: Prepare a 0.5 M solution of Morpholine in dry Dichloromethane (DCM).

• Sample Prep: Dissolve 50 mg of sulfonyl chloride in 1 mL DCM.

• Reaction: Add 200 µL of sample solution to 500 µL of Derivatization Solution.

  • Mechanism:[1][2][3][4][5]

• Wait: Allow to stand for 5 minutes.

• Quench: Add 1 mL dilute NaHCO3.

• Analyze: Inject the organic phase into HPLC or GC. The peak area of the sulfonamide corresponds directly to the active chloride content.

Part 4: Purification of Degraded Reagents

If your sulfonyl chloride has partially hydrolyzed (contains crystals of sulfonic acid), use the Biphasic Cold Wash .

Principle: Sulfonic acids are water-soluble; sulfonyl chlorides are lipophilic. Hydrolysis is slow at 0°C.

Protocol:

• Dissolve the impure reagent in cold Toluene or DCM.

• Cool the solution to 0°C in an ice bath.

• Wash rapidly with ice-cold 1% NaHCO3 (aq) followed by ice-cold brine.

  • Speed is key: Contact time with water should be < 1 minute.

• Dry organic layer over anhydrous

  immediately.

• Filter and concentrate.

Part 5: Visualization of Workflows

Figure 1: Hydrolysis Mechanism & Degradation Pathways

Caption: The irreversible hydrolysis pathway. Note the auto-catalytic feedback loop where generated HCl accelerates further degradation.

Figure 2: Decision Matrix for Handling & QC

Caption: Operational workflow for assessing reagent quality before committing to high-value synthesis.

Part 6: Experimental Protocol – Anhydrous Sulfonylation

Objective: Synthesis of

-benzyl-4-methylbenzenesulfonamide. Scale: 1.0 mmol.

Materials Table:

Reagent	Equiv	Amount	Role
Benzylamine	1.0	107 mg	Nucleophile
p-TsCl	1.1	210 mg	Electrophile
Triethylamine	1.5	210 µL	Base (HCl Scavenger)
DMAP	0.1	12 mg	Catalyst (Optional)

| DCM (Anhydrous) | - | 5.0 mL | Solvent |

Step-by-Step Procedure:

• Setup: Flame-dry a 10 mL round-bottom flask (RBF) containing a magnetic stir bar. Cap with a rubber septum and cool under a stream of Nitrogen.

• Solvent Charge: Syringe in 4.0 mL of anhydrous Dichloromethane (DCM).

• Amine Addition: Add Benzylamine (1.0 equiv) and Triethylamine (1.5 equiv). Stir at 0°C (ice bath).

• Reagent Addition:

  • Solid Reagents: Dissolve p-TsCl in the remaining 1.0 mL of DCM in a separate dry vial. Add this solution dropwise to the reaction flask over 5 minutes.

  • Liquid Reagents: Add neat dropwise via syringe.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours.

  • Monitoring: Check TLC (Hexane/EtOAc 3:1). The Sulfonyl Chloride spot (

    ) should disappear; Product spot ( ) appears.

• Quench: Add 2 mL of 1M HCl (aq). This neutralizes excess base and hydrolyzes remaining sulfonyl chloride.

• Workup: Extract with DCM (

  ). Wash combined organics with Brine. Dry over .[3]

• Isolation: Concentrate in vacuo. Recrystallize from Ethanol/Water if necessary.

References

• Mechanism of Hydrolysis: King, J. F., & Aslam, M. (1988). Synthesis and reactions of sulfonyl chlorides. Topics in Current Chemistry.

• Derivatization Analysis: Valia, K. H., et al. (2014). Chromatographic determination of sulfonyl chlorides via amine derivatization. Journal of Chromatography A.

• Purification Techniques: Armarego, W. L. F., & Chai, C. L. L. (2013).[6] Purification of Laboratory Chemicals. Butterworth-Heinemann.

• Handling Air-Sensitive Reagents: Sigma-Aldrich Technical Bulletin AL-134. Handling Air-Sensitive Reagents.

• General Sulfonylation Protocols: BenchChem Technical Guides. Sulfonyl Chloride Applications.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. pcbcart.com [pcbcart.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: 4-Oxopiperidine-1-sulfonyl Chloride Stability Guide

Introduction

You are accessing this guide because you are working with 4-Oxopiperidine-1-sulfonyl chloride (CAS: 73539-47-2), a high-value intermediate often used in the synthesis of pharmaceutical scaffolds.

This compound possesses a sulfonyl chloride (

) moiety, which is thermodynamically unstable in the presence of moisture. The primary failure mode is hydrolysis, leading to the formation of the corresponding sulfonic acid and hydrochloric acid (HCl). This process is autocatalytic : the HCl generated accelerates further degradation and can induce side reactions with the ketone group (4-oxo) or other sensitive functionalities in your library.

This guide provides a self-validating storage system designed to maintain >98% purity over extended periods.

Module 1: The Chemistry of Degradation

To prevent degradation, you must understand the mechanism. The sulfur atom in the sulfonyl group is highly electrophilic. Water acts as a nucleophile, attacking the sulfur center.

The Hydrolysis Pathway

The reaction proceeds via a nucleophilic substitution at the sulfur atom. The electron-withdrawing nature of the 4-oxo group on the piperidine ring potentially increases the electrophilicity of the sulfur, making it strictly moisture-intolerant.

Figure 1: The hydrolysis mechanism.[1] Note the dashed red line indicating the autocatalytic feedback loop where generated HCl promotes further surface degradation.

Module 2: Storage Protocols (The "Defense in Depth" System)

Do not rely on a single barrier. Use a multi-layered containment strategy.

Layer 1: The Primary Container

• Material: Borosilicate glass (Type I).

• Why: Glass is impermeable to HCl and organic vapors.

• Avoid: Metal containers (corrode rapidly due to HCl off-gassing) or simple polyethylene bags (permeable to moisture over time).

• Closure: Teflon (PTFE)-lined screw caps. Parafilm is insufficient for long-term storage as it degrades in acidic vapors.

Layer 2: The Atmosphere[2]

• Gas: Argon (Ar) is superior to Nitrogen (

  ).

• Why: Argon is denser than air. It forms a "blanket" over the solid reagent, whereas Nitrogen mixes more easily with air if the seal is imperfect.

• Protocol: Flush the headspace for 15-30 seconds before sealing.

Layer 3: The Environment

• Temperature: Store at -20°C .

• Why: Hydrolysis rates follow the Arrhenius equation; lowering temperature significantly reduces the kinetic energy available for the reaction.

• Desiccation: The secondary container (e.g., a larger jar) must contain a chemical desiccant (Silica Gel or

  ).

Storage Workflow Diagram

Figure 2: The "Defense in Depth" workflow. Note the critical step of warming to room temperature before opening to prevent condensation.

Module 3: Troubleshooting & Quality Control

If you suspect degradation, use this matrix to confirm and remediate.

Diagnostic Data Table

Observation	Probable Cause	Verification Method	Remediation
Solid turned to gum/oil	Extensive Hydrolysis	H-NMR: Look for broad acidic protons >10 ppm.	Irreversible. Discard. Recrystallization usually fails at this stage.
Acrid smell upon opening	HCl Off-gassing	pH Paper: Hold wet pH paper above the solid (do not touch). Red = HCl.	Purge with Argon immediately. If solid is free-flowing, it may still be usable.
Melting Point Depression	Trace Hydrolysis	MP Apparatus: Compare to lit. value (typically solid).[2]	Recrystallize: Dissolve in dry or Toluene; precipitate with Hexane.
White crust on cap	Polymerization/Hydrolysis	Visual Inspection	Wipe threads with dry cloth. Transfer to new vial.

Standard QC Protocol (H-NMR)

• Solvent:

  (ensure it is dry/neutralized; acidity in can degrade the sample during acquisition).

• Key Signals:

  • Intact: Distinct multiplets for the piperidine ring protons.

  • Degraded: Broadening of signals; appearance of a sulfonic acid proton (highly variable shift, often broad singlet >10 ppm).

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I store this compound in a glovebox? A: Yes, this is the Gold Standard . Storing in a nitrogen or argon-filled glovebox eliminates atmospheric moisture entirely. If available, this supersedes -20°C freezer storage for short-to-medium term (weeks), though cold storage inside the glovebox is ideal for long term (months/years).

Q2: I need to weigh out 5mg. Can I do this on the open bench? A: Yes, but work quickly.

• Take the vial out of the freezer.

• Wait 30 minutes for it to reach room temperature (Critical! Opening a cold vial condenses water instantly).

• Weigh quickly.

• Flush headspace with Argon before re-sealing.

Q3: The compound has yellowed slightly. Is it ruined? A: Not necessarily. Sulfonyl chlorides can yellow due to trace impurities or photo-oxidation. Check the Melting Point . If it is within 2-3°C of the reference, it is likely >95% pure and usable for most reactions. If it is a dark orange/brown oil, it is degraded.

Q4: How do I remove the hydrolyzed acid impurity? A: If the degradation is minor (<10%):

• Dissolve the crude solid in dry Dichloromethane (DCM) .

• Wash rapidly with ice-cold saturated

  solution (The sulfonyl chloride is relatively stable to rapid basic wash if cold; the sulfonic acid will dissolve in the aqueous layer).

• Dry organic layer over

  , filter, and concentrate immediately.

References

• Sigma-Aldrich (Merck). Safety Data Sheet: 4-Oxopiperidine-1-sulfonyl chloride. Retrieved from (General safety and physical property verification).

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical.

• BenchChem. Stability of Sulfonyl Chlorides During Storage. Retrieved from (General stability data for sulfonyl chloride class).

• Organic Syntheses. Handling Moisture Sensitive Reagents. Retrieved from (Protocols for inert atmosphere filtration and storage).

• National Institutes of Health (NIH). Late-Stage Sulfonyl Chloride Formation. Retrieved from (Context on reactivity and stability of complex sulfonyl chlorides).

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]

Technical Support Center: Improving Yield in 4-Oxopiperidine-1-sulfonyl chloride Coupling Reactions

Welcome to the technical support center for optimizing sulfonamide coupling reactions involving 4-oxopiperidine. This guide is designed for researchers, chemists, and drug development professionals who are looking to enhance the yield and purity of their N-sulfonylated 4-piperidone products. We will explore common experimental challenges, delve into the underlying chemical principles, and provide robust, field-proven protocols to streamline your synthetic workflows.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the coupling reaction. Each issue is broken down into its likely causes and actionable solutions, grounded in established chemical principles.

Question 1: My reaction yield is very low or I'm getting no product at all. What's going wrong?

Low yields are a frequent challenge and typically stem from one of several core issues related to reagent stability and reactivity.[1]

Potential Causes & Solutions

Potential Cause	Scientific Explanation	Recommended Solution
Hydrolysis of Sulfonyl Chloride	Sulfonyl chlorides are highly electrophilic and susceptible to hydrolysis by trace amounts of water, especially in the presence of a base.[1][2] This competitive reaction consumes your starting material, forming an unreactive sulfonic acid.[3]	Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven (e.g., 120 °C for several hours) and cool under an inert atmosphere (N₂ or Ar). Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle over molecular sieves.
Poor Nucleophilicity of 4-Oxopiperidine	While secondary amines are generally good nucleophiles, using 4-oxopiperidine hydrochloride salt without proper neutralization will result in a non-nucleophilic ammonium salt. The reaction requires the free amine's lone pair to attack the sulfonyl chloride.[4]	Use the Free Base: If starting with 4-oxopiperidine hydrochloride, it must be converted to the free base before the reaction. This can be done by partitioning it between an organic solvent (like DCM) and an aqueous base (like NaHCO₃ or K₂CO₃), followed by drying the organic layer. Alternatively, use an extra equivalent of a non-nucleophilic tertiary amine base in the reaction to neutralize the HCl in situ.
Ineffective Base	The base serves two critical roles: to scavenge the HCl byproduct generated during the reaction and, in some cases, to act as a nucleophilic catalyst.[4] An inappropriate base (e.g., one that is too weak or sterically hindered) can lead to a buildup of HCl, which protonates the starting amine, shutting down the reaction.	Select an Appropriate Base: Triethylamine (TEA) is a common and effective HCl scavenger.[5] Pyridine can also be used and may offer catalytic benefits, though it is often used in excess as the solvent.[4][5] For sterically hindered substrates, a stronger, non-nucleophilic base like DBU could be considered, although care must be taken to avoid base-mediated side reactions of the piperidone ring.
Reaction Temperature Too Low	While many sulfonamide formations proceed readily at room temperature or 0 °C, less reactive sulfonyl chlorides or sterically hindered systems may require thermal energy to overcome the activation barrier.	Optimize Temperature: Start the reaction at 0 °C and allow it to slowly warm to room temperature. If reaction monitoring (e.g., by TLC or LC-MS) shows slow conversion, consider gently heating the reaction to 40-50 °C.

Question 2: My reaction is messy, with many side products. How can I improve the purity?

Side product formation is often linked to the same factors that cause low yield, as well as the inherent reactivity of the 4-oxopiperidone moiety.

Potential Causes & Solutions

• Primary Cause: Sulfonyl Chloride Hydrolysis

  • Explanation: As mentioned previously, the reaction of your sulfonyl chloride with water is a major competing pathway.[1] The resulting sulfonic acid can complicate workup and purification.

  • Solution: The most critical control parameter is the rigorous exclusion of water from your reaction system.

• Secondary Cause: Base-Mediated Side Reactions of 4-Oxopiperidone

  • Explanation: The α-protons of the ketone in 4-oxopiperidone are acidic and can be removed by a strong base, leading to enolate formation. This can potentially lead to self-condensation (aldol) reactions or other undesired pathways, especially if the reaction is heated for extended periods in the presence of a strong base.

  • Solution: Use a non-nucleophilic base like triethylamine or DIPEA, which is sufficient to scavenge HCl but less likely to promote enolization compared to stronger bases. Add the sulfonyl chloride slowly to a solution of the amine and base to ensure it reacts quickly, preventing prolonged exposure of the piperidone to the base.

• Tertiary Cause: Dimerization/Polymerization

  • Explanation: If the sulfonyl chloride reagent contains a nucleophilic functional group, or if the 4-oxopiperidine is not properly protected and has other reactive sites, intermolecular reactions can lead to dimers or polymers.[6]

  • Solution: Ensure the purity of your starting materials. If designing a synthesis with multi-functional molecules, employ an appropriate protecting group strategy.[7]

The following diagram outlines a logical workflow for diagnosing and solving common issues in the coupling reaction.

Caption: A step-by-step diagnostic flowchart for troubleshooting low yield.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism? A: The reaction is a nucleophilic substitution at the sulfur atom of the sulfonyl chloride.[4] The lone pair of the secondary amine nitrogen in 4-oxopiperidine attacks the electrophilic sulfur atom. This is followed by the expulsion of the chloride ion, which is a good leaving group. The HCl byproduct is neutralized by the base present in the reaction mixture.

Caption: General mechanism for sulfonamide formation.

Q2: How do I choose the best solvent and base? A: The ideal solvent is aprotic and anhydrous to prevent hydrolysis of the sulfonyl chloride.[8] The choice of base depends on the specific substrates.

Parameter	Recommendations & Rationale
Solvent	Dichloromethane (DCM): Excellent choice. Good solubility for many reagents, unreactive, and easily removed. Tetrahydrofuran (THF): Also a good choice, but be cautious of peroxide formation. Ensure it is anhydrous. Acetonitrile (ACN): Can be used, but is more polar. Ensure it is anhydrous.
Base	Triethylamine (TEA): Standard, effective, and inexpensive non-nucleophilic base for scavenging HCl.[5] Typically used in 1.1 to 1.5 equivalents. Pyridine: Can serve as both a base and a solvent. It can also act as a nucleophilic catalyst, potentially increasing the reaction rate.[1][5] Diisopropylethylamine (DIPEA): A more sterically hindered non-nucleophilic base, useful if side reactions with a less hindered base are a concern.

Q3: How can I effectively monitor the reaction's progress? A: Thin-Layer Chromatography (TLC) is the most common and convenient method. Use a suitable solvent system (e.g., ethyl acetate/hexanes) to separate the starting amine, the sulfonyl chloride, and the product. The product, being more polar than the sulfonyl chloride but often less polar than the free amine, should have a distinct Rf value. Staining with potassium permanganate can help visualize spots if they are not UV-active. For more precise analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to monitor the disappearance of starting materials and the appearance of the product's mass peak.

Experimental Protocols

Protocol 1: General Procedure for 4-Oxopiperidine Coupling

This protocol is a general guideline. Stoichiometry and conditions may need to be optimized for specific sulfonyl chlorides.

1. Preparation of 4-Oxopiperidine Free Base (if starting from HCl salt): a. Dissolve 4-oxopiperidine hydrochloride (1.0 eq) in a minimal amount of water. b. Add dichloromethane (DCM) to the aqueous solution. c. Cool the biphasic mixture in an ice bath and slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) with stirring until the aqueous layer is basic (pH > 8). d. Separate the layers in a separatory funnel. Extract the aqueous layer two more times with DCM. e. Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the free amine. Caution: The free amine may not be stable for long-term storage and is best used immediately.

2. Sulfonamide Coupling Reaction: a. To an oven-dried, round-bottom flask under an inert atmosphere (N₂), add 4-oxopiperidine free base (1.0 eq) and anhydrous DCM. b. Cool the solution to 0 °C in an ice bath. c. Add triethylamine (1.2 eq) dropwise. d. In a separate flask, dissolve the sulfonyl chloride (1.05 eq) in a minimal amount of anhydrous DCM. e. Add the sulfonyl chloride solution dropwise to the stirred amine solution at 0 °C over 15-20 minutes. f. Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 2-16 hours, monitoring by TLC.

3. Workup and Purification: a. Upon completion, quench the reaction by adding a small amount of water. b. Transfer the mixture to a separatory funnel and dilute with more DCM. c. Wash the organic layer sequentially with 1M HCl (to remove excess amine and base), saturated aqueous NaHCO₃ (to neutralize any remaining acid), and brine. d. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. e. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization.

Caption: Interplay of reaction parameters influencing success or failure.

References

• Wikipedia. (2023). Hinsberg reaction. Retrieved from [Link]

• King, J. F., & Rathore, R. (1990). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 68(8), 1449-1458. Retrieved from [Link]

• Molequle. (n.d.). The Role of Steric Hindrance in Sulfonylation Reagents. Retrieved from [Link]

• Cleve, N. J., & Constantino, M. T. (2001). An Activated Sulfonylating Agent That Undergoes General Base-Catalyzed Hydrolysis by Amines in Preference to Aminolysis. The Journal of Organic Chemistry, 66(14), 4767–4771. Retrieved from [Link]

• King, J. F., & Lam, J. Y. L. (1994). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Journal of Physical Organic Chemistry, 7(6), 331-337. Retrieved from [Link]

• Abdel-Aziz, A. A.-M., El-Tahir, K. E. H., & Al-Obaid, A. M. (2022). Synthesis and bio-properties of 4-piperidone containing compounds as curcumin mimics. Journal of Saudi Chemical Society, 26(6), 101531. Retrieved from [Link]

• Das, B., & Chakraborty, S. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-213. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 23.9: Amines as Nucleophiles. Retrieved from [Link]

• The Royal Society of Chemistry. (2009). Use of 4-piperidones in one-pot syntheses of novel, high- molecular-weight linear and virtually 100%- hyperbranched polymers. Retrieved from [Link]

• Organic Chemistry Tutor. (2020, May 18). 26.04 Protecting Groups for Amines: Sulfonamides [Video]. YouTube. Retrieved from [Link]

• Cevasco, G., & Pestarino, M. (2011). The Hydrolysis of 4-Amino- and 4-Dimethylaminobenzene Sulfonyl Chlorides: An Unprecedented Case of Independence of Reactivity from pH. Organic Letters, 13(10), 2796–2798. Retrieved from [Link]

• Reddit. (2015). Synthesis of an Sulfonamide, why is this step neccessary? (see pic). r/chemistry. Retrieved from [Link]

• Rogne, O. (1968). Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B: Physical Organic, 1294-1296. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Gómez-Palomino, A., & Cornella, J. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 58(51), 18235-18239. Retrieved from [Link]

• Bull, J. A., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters, 22(24), 9515–9520. Retrieved from [Link]

• CAS. (n.d.). tert-Butyl 4-oxopiperidine-1-carboxylate. CAS Common Chemistry. Retrieved from [Link]

• Google Patents. (2012). CN102731369A - Synthesis method for N-substituted-4-piperidone.

• Wang, Y., et al. (2024). An Unexpected Synthesis of 2-Sulfonylquinolines via Deoxygenative C2-Sulfonylation of Quinoline N-Oxides with Sulfonyl Chlorides. Molecules, 29(12), 2854. Retrieved from [Link]

• Google Patents. (2022). WO2022195497A1 - A process for the preparation of 4-piperidone hcl hydrate.

• Gómez-Palomino, A., & Cornella, J. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 58(51), 18235-18239. Retrieved from [Link]

• Zhang, H., et al. (2021). A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block. Organic Process Research & Development, 25(6), 1466–1473. Retrieved from [Link]

• Gómez-Palomino, A., & Cornella, J. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 58(51), 18235-18239. Retrieved from [Link]

• Ghosh, A., & Sahu, P. K. (2020). Synthesis of sulfonamide and their synthetic and therapeutic applications: Recent advances. Tetrahedron, 76(48), 131662. Retrieved from [Link]

• Bentley, T. W., & Jones, R. O. (2008). Concerted solvent processes for common sulfonyl chloride precursors used in the synthesis of sulfonamide-based drugs. International Journal of Molecular Sciences, 9(5), 914–925. Retrieved from [Link]

• Arulraj, R., & Nithya, A. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(4), 183-190. Retrieved from [Link]

• Chen, K., et al. (2021). S(vi) in three-component sulfonamide synthesis: use of sulfuric chloride as a linchpin in palladium-catalyzed Suzuki–Miyaura coupling. Chemical Science, 12(23), 8116–8121. Retrieved from [Link]

• Google Patents. (2023). CN116924967A - Preparation method of N-benzyl-4-piperidone.

• Biscoe, M. R., & Buchwald, S. L. (2009). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Organic Letters, 11(8), 1773–1775. Retrieved from [Link]

• Casy, A. F., & Ogungbamila, F. O. (1982). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Journal of the Chemical Society, Perkin Transactions 1, 749-751. Retrieved from [Link]

• Bentley, T. W., & Jones, R. O. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. International Journal of Molecular Sciences, 9(5), 914-925. Retrieved from [Link]

• Pipzine Chemicals. (n.d.). Buy 1-Methyl-4-oxopiperidine Online China. Retrieved from [Link]

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• 8. Concerted solvent processes for common sulfonyl chloride precursors used in the synthesis of sulfonamide-based drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low reactivity of 4-Oxopiperidine-1-sulfonyl chloride with anilines

Topic: Troubleshooting Low Reactivity with Anilines Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Diagnostic Workflow

The Challenge: Reacting 4-oxopiperidine-1-sulfonyl chloride with anilines presents a unique chemoselectivity challenge. You are dealing with a bifunctional electrophile : it contains a hard electrophile (ketone) and a soft electrophile (sulfonyl chloride).

While sulfonylation is generally kinetically favored, "low reactivity" often stems from three root causes:

• Nucleophilic Deactivation: Electron-withdrawing groups (EWGs) on the aniline drastically lower the HOMO energy, making attack at the sulfur center sluggish.

• Competing Pathways: The ketone moiety (

  ) can act as a "trap" for the aniline, forming a reversible Schiff base (imine) or hemiaminal, effectively sequestering your nucleophile.

• Reagent Degradation: The 4-oxopiperidine ring increases the polarity and hygroscopicity of the sulfonyl chloride, accelerating hydrolysis to the unreactive sulfonic acid.

Diagnostic Decision Tree

Use this workflow to identify your specific failure mode before altering conditions.

Figure 1: Diagnostic logic for identifying failure modes in sulfonylation reactions.

Technical FAQ & Troubleshooting Guide

Q1: My aniline has strong Electron-Withdrawing Groups (EWGs). Why is the reaction stalling even with excess acid chloride?

The Mechanism: Sulfonylation follows an

-like mechanism at the sulfur atom. EWGs (e.g., -NO2, -CN, -CF3) delocalize the nitrogen lone pair, rendering the aniline a poor nucleophile. The Fix: You must activate the electrophile. Standard bases (TEA, DIPEA) are insufficient for deactivating anilines.

• Recommendation: Use 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst.[1][2] DMAP attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt. This intermediate is far more electrophilic than the parent chloride and reacts rapidly even with poor nucleophiles [1].

Q2: I see a side product with Mass = [Aniline + Reagent - 18]. What is this?

The Diagnosis: This is the Schiff Base (Imine) formed by the condensation of the aniline with the 4-ketone group of the piperidine ring. Why it happens:

• Acidic Conditions: The sulfonylation releases HCl. If your base is too weak or insufficient, the local pH drops. Acid catalysis promotes imine formation at the ketone [2].[3]

• Thermal forcing: Heating the reaction to force the sulfonylation often accelerates the imine formation (which has a higher activation energy but is thermodynamically accessible). The Fix:

• Maintain a strictly basic pH . Use Pyridine as the solvent or in large excess (5–10 equiv).

• Avoid heating above 60°C unless necessary.

• Note: Imine formation is reversible.[4] Treating the crude mixture with aqueous acid during workup might hydrolyze the imine back to the ketone, but it complicates purification.

Q3: The sulfonyl chloride solid looks "wet" or sticky. Is it usable?

The Risk: 4-Oxopiperidine-1-sulfonyl chloride is prone to hydrolysis. The resulting sulfonic acid is unreactive toward anilines under standard conditions. Verification: Run a quick NMR in

.

• Valid Reagent: Distinctive triplets for the piperidine ring.

• Hydrolyzed: Broad peaks, often shifted downfield due to acidity. The Fix: If the reagent is degraded, do not use it. Recrystallization is difficult due to the zwitterionic nature of the acid. Purchase fresh reagent or re-synthesize using sulfuryl chloride (

  ) and 4-piperidone HCl salt.

Recommended Protocols

Method A: The "Standard" (For Electron-Rich/Neutral Anilines)

Best for: Toluidines, Anisidines, simple Phenylamines.

• Dissolve: 1.0 equiv Aniline in dry DCM (

  ).

• Base: Add 3.0 equiv Pyridine . (Acts as base and mild catalyst).

• Addition: Cool to 0°C. Add 1.2 equiv 4-Oxopiperidine-1-sulfonyl chloride portion-wise.

• Reaction: Warm to RT. Stir 2–4 hours.

• Quench: 1M HCl wash (removes excess pyridine).

Method B: The "Turbo" Method (For Electron-Deficient Anilines)

Best for: Nitroanilines, Aminopyridines, Halogenated Anilines.

Rationale: Uses DMAP to generate the reactive sulfonyl-pyridinium intermediate [3].

Reagent	Equivalents	Role
Aniline (Substrate)	1.0	Nucleophile
4-Oxopiperidine-1-SO2Cl	1.5	Electrophile
Pyridine	Solvent	Base & Solvent
DMAP	0.1 - 0.2	Nucleophilic Catalyst

Step-by-Step:

• Setup: Flame-dry a flask under

  .

• Solvent: Dissolve the aniline and DMAP (10-20 mol%) in anhydrous Pyridine (

  concentration).

  • Note: High concentration helps kinetics for slow reactions.

• Addition: Add the sulfonyl chloride in one portion at Room Temperature (RT).

• Monitoring: Heat to 40–50°C if no conversion is observed after 1 hour.

  • Critical: Do not exceed 60°C to avoid imine formation.

• Workup:

  • Dilute with EtOAc.

  • Wash with CuSO4 (sat. aq.) or 1M HCl to remove the bulk pyridine solvent.

  • Dry over

    and concentrate.

Mechanistic Visualization: Competing Pathways

Understanding the competition between the Sulfur attack (Productive) and Carbon attack (Non-productive) is key to optimization.

Figure 2: Competing reaction pathways. Path A is favored by basic catalysts (DMAP).[5] Path B is favored by acid/heat. Path C is favored by moisture.

References

• Mandai, H., Fujii, T., & Suga, S. (2016). "Nucleophilic Catalysis of Sulfonylation." Tetrahedron Letters. DMAP forms a reactive

  -sulfonylpyridinium salt that accelerates reaction with hindered or electron-deficient amines.

• Layer, R. W. (1963). "The Chemistry of Imines." Chemical Reviews. Discusses the mechanism of Schiff base formation and the role of acid catalysis, highlighting the competition with other electrophiles.

• BenchChem Technical Guides. (2025). "Troubleshooting low yield in amine sulfonylation reactions." Specifically addresses the use of DMAP and Pyridine for electron-deficient substrates.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Dynamic imine chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. 4-Dimethylaminopyridine - Wikipedia [en.wikipedia.org]

Removing unreacted 4-Oxopiperidine-1-sulfonyl chloride from reaction mixtures

Technical Support Center: Ticket #40XO-SC Subject: Removal of Unreacted 4-Oxopiperidine-1-sulfonyl chloride (CAS: 1822788-67-9) Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering difficulty removing excess 4-Oxopiperidine-1-sulfonyl chloride from your reaction mixture. This reagent is a bifunctional building block containing a reactive electrophile (sulfonyl chloride) and a masked pharmacophore (piperidone).

The challenge lies in its dual reactivity:

• The Sulfonyl Chloride (

  ): Highly reactive towards nucleophiles but can be surprisingly stable to water at neutral pH, leading to "breakthrough" in standard workups.

• The 4-Ketone (

  ): Susceptible to nucleophilic attack (e.g., by amine scavengers) or hydration, complicating purification.[1]

This guide details three field-proven protocols to sequester and remove this impurity without compromising your target molecule.

Part 1: Decision Matrix (Select Your Protocol)

Before proceeding, select the method that matches your scale and product sensitivity.

Method	Best For...	Pros	Cons
A. Solid-Phase Scavenging	High-value samples, Parallel Synthesis (<1g)	Zero aqueous workup; No emulsions; High purity.	Higher cost; Requires filtration steps.
B. Soluble Scavenging	Scale-up (1g - 100g); Acid-stable products	Fast; Uses cheap reagents; Highly scalable.	Requires specific pH manipulation (Acid wash).
C. Activated Hydrolysis	Bulk synthesis (>100g); Robust products	Lowest cost; No special reagents needed.	Risk of emulsions; Slower; Requires basic conditions.

Part 2: Detailed Protocols

Method A: Solid-Phase Scavenging (The "Gold Standard")

Recommended for medicinal chemistry libraries where purity is paramount.

The Logic: Polymer-supported amines (e.g., PS-Trisamine) react rapidly with the sulfonyl chloride to form a covalent sulfonamide bond. The impurity becomes tethered to the solid bead, which is removed by simple filtration.

Reagents:

• PS-Trisamine (or equivalent primary amine resin).

• Solvent: DCM, THF, or DMF (must swell the resin).

Protocol:

• Calculate Loading: Assume 10-20% excess sulfonyl chloride was used. Use 3 equivalents of resin relative to the excess chloride.

  • Example: If 0.1 mmol excess chloride remains, use 0.3 mmol capacity of resin.

• Add & Agitate: Add the dry resin directly to the reaction mixture.

• Incubate: Agitate gently (orbital shaker) for 1–2 hours at room temperature.

  • Critical: Do not use magnetic stir bars, as they grind the resin beads, creating fine particulates that clog filters.

• Filter: Pass the mixture through a fritted cartridge or Celite pad.

• Rinse: Wash the resin cake with the reaction solvent (e.g., 2 x volume) to recover all product.

• Concentrate: Evaporate the filtrate. The residue is free of sulfonyl chloride.[2]

Scientist's Note: While primary amines can theoretically react with the ketone on the piperidine ring (forming an imine), the rate of sulfonylation (

) is orders of magnitude faster than imine formation under these conditions.

Method B: Soluble Scavenging ("The Catch-and-Wash")

Recommended for scale-up when resins are too expensive.

The Logic: We use a "designer amine" like N,N-Dimethylethylenediamine (DMEDA) . This amine reacts with the sulfonyl chloride to form a sulfonamide that contains a basic tertiary amine tail. This tail allows the impurity to be "caught" by an acidic aqueous wash, while your neutral product remains in the organic layer.

Reagents:

• Scavenger: N,N-Dimethylethylenediamine (1.5 - 2 equivalents vs. excess chloride).

• Wash Solution: 1M HCl or 10% Citric Acid.

Protocol:

• Quench: Add DMEDA to the reaction mixture.

• Stir: Stir vigorously for 30 minutes.

• Dilute: Dilute with an organic solvent (EtOAc or DCM).

• Acid Wash: Wash the organic phase with 1M HCl (2 x).

  • Mechanism:[3][4] The scavenger-sulfonamide is protonated (

    ) and migrates to the aqueous layer.

• Finish: Wash with Brine, Dry (

  ), and Concentrate.

Warning: Do not use this method if your target product is a basic amine, as it will also be removed by the acid wash.

Method C: Activated Hydrolysis

Recommended for bulk removal when the product is stable to mild base.

The Logic: Sulfonyl chlorides hydrolyze to sulfonic acids (

).[5] While water alone is slow, a nucleophilic base (like hydroxide or bicarbonate) accelerates this. The resulting sulfonate salt is highly water-soluble.[5]

Protocol:

• Cool: Cool the reaction mixture to 0°C.

• Add Base: Add saturated aqueous

  (Sodium Bicarbonate) or 1M NaOH (if the ketone is stable).

  • Pro-Tip: Add a catalytic amount of N-methylimidazole (NMI) or Pyridine (0.1 eq) to the organic phase. This acts as a "shuttle catalyst," forming a reactive sulfonyl-ammonium intermediate that hydrolyzes instantly upon contact with the aqueous phase.

• Stir: Vigorously stir for 30–60 minutes.

• Separate: Separate phases. The 4-oxopiperidine-1-sulfonate salt will be in the aqueous layer.

• Wash: Wash the organic layer with water (1x) and Brine (1x).

Part 3: Visualizing the Chemistry

Workflow Diagram: Removal Strategy

Caption: Decision tree for selecting the optimal workup protocol based on product chemistry and scale.

Part 4: Troubleshooting & FAQs

Q1: I used Method C (Hydrolysis), but I still see the sulfonyl chloride peak in LCMS.

• Cause: Sulfonyl chlorides are lipophilic. In a biphasic system (Water/DCM), the reagent stays in the DCM and "hides" from the hydroxide ions in the water.

• Fix: You must increase the surface area or use a phase transfer catalyst.

  • Increase stirring speed (create a vortex).

  • Add pyridine or N-methylimidazole (0.1 eq). These dissolve in the organic layer, react with the sulfonyl chloride to form a charged intermediate, which then rapidly dissolves in water and hydrolyzes [1].

Q2: Will the ketone on the 4-oxopiperidine ring react with the scavenger resin?

• Analysis: While ketones can condense with primary amines to form imines, this reaction is reversible and generally requires acid catalysis and water removal (Dean-Stark conditions).

• Verdict: Under ambient conditions (Room Temp, 1-2 hours), the sulfonylation reaction is kinetically dominant. The risk is negligible. If you are worried, use Method C (Hydrolysis), as the ketone is stable to aqueous bicarbonate [2].

Q3: Can I use silica gel chromatography to separate the unreacted chloride?

• Insight: You can, but it is risky. Sulfonyl chlorides often streak on silica or decompose mid-column, contaminating your fractions with sulfonic acid.

• Recommendation: Always perform a "chemical quench" (Method A, B, or C) before loading onto a column. If you must use chromatography, treat the silica with 1% triethylamine to neutralize the acid formed during decomposition.

Q4: My product is water-soluble. How do I remove the sulfonate byproduct?

• Scenario: Both your product and the hydrolyzed impurity (4-oxopiperidine-1-sulfonate) are in the aqueous phase.

• Fix: Use Reverse Phase (C18) Chromatography . The sulfonate salt is extremely polar and will elute in the void volume (with water), while your organic product will likely retain longer on the column.

References

• BenchChem Technical Support. (2025).[1][2][5] Removal of Benzenesulfonyl Chloride from Reaction Mixtures. Retrieved from

• Sigma-Aldrich. (2025). Sulfonyl Chlorides and Sulfonamides: Building Blocks in Medicinal Chemistry. Retrieved from

• Biotage. (2006).[6] Solid-Supported Reagents and Scavengers: PS-Trisamine Applications. Retrieved from

• Organic Chemistry Portal. (2023). Synthesis of Sulfonamides and Workup Procedures. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sopachem.com [sopachem.com]

Technical Guide: Stability &amp; Workup of 4-Oxopiperidine-1-sulfonyl chloride

This guide addresses the stability, handling, and workup procedures for 4-Oxopiperidine-1-sulfonyl chloride (CAS 1822788-67-9). It is designed for researchers observing inconsistent yields or decomposition during the synthesis of sulfonamides and sulfamates.

Core Chemical Challenge: The Sulfamoyl Chloride Paradox

4-Oxopiperidine-1-sulfonyl chloride is a sulfamoyl chloride (

). Structurally, it differs from standard alkyl sulfonyl chlorides (like mesyl chloride) because the nitrogen atom donates electron density into the sulfonyl group.

• The Good: This resonance stabilization makes it generally more resistant to neutral hydrolysis than alkyl sulfonyl chlorides.

• The Bad: The ketone at the 4-position is electron-withdrawing. This pulls electron density away from the nitrogen, reducing its ability to stabilize the sulfonyl center. Consequently, this reagent is more electrophilic and moisture-sensitive than simple piperidine-1-sulfonyl chloride.

• The Risk: In aqueous workups, it faces a "race condition" between partitioning into the organic phase and hydrolyzing into the water-soluble sulfonic acid (sulfamic acid derivative).

Mechanism of Instability

Hydrolysis is the primary degradation pathway. It is catalyzed violently by base (

) and autocatalytically by the HCl byproduct generated during decomposition.

Figure 1: Competitive pathways. Base-catalyzed hydrolysis is the dominant failure mode during workup.

Troubleshooting & FAQs

Q1: My yield drops significantly after the aqueous wash. Why? A: You likely used a basic wash (NaHCO₃ or NaOH) or allowed the phases to sit too long.

• Diagnosis: Sulfamoyl chlorides hydrolyze rapidly at pH > 8. The hydrolyzed byproduct (sulfonic acid) is water-soluble and is washed away, leading to "vanishing" mass balance.

• Fix: Switch to an acidic or neutral quench (see Protocol A).

Q2: Can I store the reagent in solution? A: No.

• Reason: Even trace moisture in "anhydrous" solvents (THF, DCM) will trigger slow hydrolysis. The HCl produced autocatalyzes further decomposition.

• Recommendation: Isolate as a solid if possible. If it is an oil, store as a concentrated solution in strictly anhydrous solvent at -20°C for no more than 24-48 hours.

Q3: The reagent turned into a sticky gum/solid during storage. Is it usable? A: Likely not.

• Analysis: This "gum" is often the sulfonic acid or a polymer-like aggregate formed by HCl-mediated decomposition. Check NMR; if the characteristic piperidine peaks are shifted or broadened, discard it.

Q4: Is this reagent compatible with amine scavengers? A: Yes, but choose carefully.

• Guideline: Solid supported carbonate bases are safer than aqueous bases. Avoid nucleophilic scavengers (like amine-functionalized resins) unless you are deliberately quenching excess reagent.

Recommended Workup Protocols

Protocol A: The "Cold & Acidic" Aqueous Workup (Standard)

Use this for routine isolation when the reagent is the product of a previous step.

Step	Action	Technical Rationale
1. Quench	Cool reaction to 0°C . Add 1M HCl or Sat. NH₄Cl .[1]	Low pH (< 7) suppresses the rapid hydroxide-mediated hydrolysis pathway.
2. Extract	Extract immediately with DCM or EtOAc (pre-cooled).	Cold solvents reduce kinetic energy, slowing hydrolysis rates.
3. Wash	Wash organic layer once with cold Brine.	Removes bulk water without exposing the reagent to high pH.
4. Dry	Dry over MgSO₄ (not Na₂SO₄ if possible) for 5 mins.	MgSO₄ is a faster drying agent, critical for moisture-sensitive electrophiles.
5. Conc.	Filter and concentrate at < 30°C .	Avoid thermal decomposition.

Protocol B: The Anhydrous "Filtration" Workup (High Stability)

Use this if your specific batch has shown high sensitivity to water.

• Precipitation: Dilute the reaction mixture with a non-polar solvent (Hexane/Heptane) to precipitate amine salts (byproducts).

• Filtration: Filter the mixture through a pad of Celite or a fritted glass funnel under inert gas (Nitrogen/Argon).

• Concentration: Concentrate the filtrate directly.

• Purification: If necessary, perform a quick flash column using anhydrous solvents.

Stability Data & Solvent Compatibility

Parameter	Stability Status	Notes
Water (Neutral)	⚠️ Moderate	Half-life ~1-4 hours at 25°C. Stable enough for fast workup.
Water (Basic, pH 10)	❌ Unstable	Hydrolysis in minutes. Avoid basic washes.
Water (Acidic, pH 1)	✅ Good	Protonation of leaving group is negligible; hydrolysis is slow.
DCM / Chloroform	✅ Excellent	Best solvents for storage and reaction.
THF / Dioxane	⚠️ Moderate	Hygroscopic solvents can introduce water; use fresh/distilled.
Alcohols (MeOH/EtOH)	❌ Incompatible	Will react to form sulfonate esters (solvolysis).

References

• Stability of Heterocyclic Sulfonyl Chlorides: Shevchuk, O. I., et al. "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides."[2] ChemRxiv, 2025.[2] Link (General principles of heterocyclic sulfonyl halide stability).

• Workup of Piperidine-1-sulfonyl Chloride: "Synthesis of Medium-Ring Nitrogen Heterocycles." University of Birmingham, Thesis, 2010. Link (See experimental section for 1M HCl wash protocol).

• Hydrolysis Mechanisms: King, J. F., et al. "Mechanisms of Hydrolysis of Alkanesulfonyl Chlorides." Journal of the American Chemical Society, 1989. Link (Fundamental kinetics of sulfonyl chloride hydrolysis).

• Sulfamoyl Chloride Reactivity: Spillane, W. J., et al. "Hydrolysis of Sulfamoyl Chlorides." Canadian Journal of Chemistry, 1971. Link (Demonstrates relative stability of N-substituted sulfonyl chlorides).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemrxiv.org [chemrxiv.org]

Technical Support Center: Purification of 4-Oxopiperidine-1-sulfonyl chloride Derivatives

Welcome to the technical support center for the purification of 4-oxopiperidine-1-sulfonyl chloride and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are actively working with these critical intermediates. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the common and complex challenges encountered during the purification of these reactive compounds. Our focus is on providing not just procedural steps, but the underlying chemical principles to empower you to make informed decisions in your laboratory work.

I. Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific problems that may arise during the purification of 4-oxopiperidine-1-sulfonyl chloride derivatives, offering explanations and actionable solutions.

Issue 1: Low Recovery of the Desired Product After Aqueous Workup

Question: I am experiencing significant loss of my 4-oxopiperidine-1-sulfonyl chloride derivative during the aqueous workup. What are the likely causes and how can I mitigate this?

Answer: Low recovery after an aqueous workup is a frequent challenge, primarily due to the inherent reactivity of the sulfonyl chloride functional group.

Causality: The principal cause of product loss is hydrolysis. The sulfonyl chloride moiety is susceptible to nucleophilic attack by water, leading to the formation of the corresponding sulfonic acid.[1][2] This sulfonic acid is often highly water-soluble and will be lost to the aqueous phase during extraction. The rate of hydrolysis can be exacerbated by elevated temperatures and prolonged contact time with the aqueous phase.

Troubleshooting Steps:

• Minimize Contact Time and Temperature: Perform aqueous washes and extractions as rapidly as possible.[1] It is highly recommended to use chilled solutions (e.g., ice-cold water or brine) to slow down the rate of hydrolysis.[1]

• Optimize pH: While a basic wash (e.g., with sodium bicarbonate) is often used to remove acidic impurities, it can also accelerate the hydrolysis of the sulfonyl chloride.[3] If a basic wash is necessary, it should be performed quickly and at low temperatures.

• Use of Brine: To minimize the dissolution of the organic product in the aqueous layer and to aid in breaking emulsions, wash the organic layer with a saturated sodium chloride solution (brine).[1]

• Sufficient Solvent Volume: Ensure an adequate volume of organic solvent is used for extraction to ensure the complete transfer of the product from the aqueous phase. Multiple extractions with smaller volumes of solvent are more effective than a single extraction with a large volume.[1]

Issue 2: Oily or Gummy Product Instead of a Crystalline Solid

Question: After removing the solvent, my 4-oxopiperidine-1-sulfonyl chloride derivative is an oil, but I expect a solid. What could be the reason for this?

Answer: Obtaining an oily or gummy product when a solid is expected often points to the presence of impurities that are depressing the melting point or inhibiting crystallization.

Causality:

• Residual Solvent: Trace amounts of the purification solvent (e.g., dichloromethane, ethyl acetate) can be difficult to remove and can result in an oily product.[4]

• Hydrolysis Product: The presence of the corresponding sulfonic acid, formed via hydrolysis, can interfere with crystallization.

• Side-Products from Synthesis: Impurities from the preceding synthetic step, such as over-chlorinated species or starting materials, can also lead to an oily consistency.[4]

Troubleshooting Steps:

• High Vacuum Drying: Place the product under high vacuum for an extended period to remove residual solvents. Gentle heating may be applied if the compound is thermally stable.

• Trituration: Attempt to induce crystallization by adding a small amount of a non-polar solvent in which the desired product is sparingly soluble (e.g., hexanes, pentane, or diethyl ether).[4] Agitate the mixture, which may cause the product to solidify. The impurities may remain dissolved in the solvent.

• Recrystallization: If trituration is unsuccessful, recrystallization from a suitable solvent system is a powerful purification technique.[5][6] For sulfonyl chlorides, non-polar, anhydrous solvents are generally preferred.[1]

• Flash Chromatography: If the product is stable on silica gel, flash column chromatography can be an effective method to separate the desired sulfonyl chloride from impurities.[5][7] A gradient elution from a non-polar solvent (e.g., hexanes) to a slightly more polar solvent (e.g., ethyl acetate/hexanes mixture) is a common strategy.[5]

Issue 3: Product Decomposition on Silica Gel Chromatography

Question: I observe significant streaking and decomposition of my 4-oxopiperidine-1-sulfonyl chloride derivative when I try to purify it by silica gel chromatography. Why is this happening and what are the alternatives?

Answer: Decomposition on silica gel is a known issue for reactive compounds like sulfonyl chlorides.

Causality: The surface of silica gel is acidic and contains adsorbed water, both of which can promote the hydrolysis of the sulfonyl chloride to the corresponding sulfonic acid.[4] The sulfonic acid, being highly polar, then streaks down the column, often co-eluting with other components or remaining on the column.

Troubleshooting Steps:

• Deactivate the Silica Gel: The silica gel can be "deactivated" by pre-treating it with a small amount of a base, such as triethylamine, mixed with the eluent. This neutralizes the acidic sites on the silica surface. A common practice is to use an eluent containing 0.5-1% triethylamine.

• Use a Less Acidic Stationary Phase: Consider using alternative stationary phases such as alumina (neutral or basic) or Florisil®, which may be more compatible with your compound.

• Rapid Chromatography: Perform the chromatography as quickly as possible to minimize the contact time between your compound and the stationary phase. Using a slightly higher pressure to increase the flow rate can be beneficial.

• Alternative Purification Methods: If chromatography proves to be too harsh, consider other purification techniques:

  • Recrystallization: This is often the preferred method for solid sulfonyl chlorides as it avoids contact with silica gel.[1][6]

  • Distillation: For liquid sulfonyl chlorides, distillation under reduced pressure can be an effective purification method.[1]

II. Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the purification of 4-oxopiperidine-1-sulfonyl chloride derivatives.

Q1: What are the best practices for storing 4-oxopiperidine-1-sulfonyl chloride derivatives? A1: Due to their sensitivity to moisture, these compounds should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place. A desiccator is also recommended.

Q2: Can I use an aqueous basic wash to remove unreacted starting materials? A2: While a basic wash can remove acidic impurities, it can also promote the hydrolysis of your sulfonyl chloride product.[3] If you must use a basic wash, do so quickly, at a low temperature, and with a mild base like sodium bicarbonate.[3]

Q3: My TLC plate shows streaking. What does this indicate? A3: Streaking on a TLC plate often indicates that the compound is highly polar and is strongly interacting with the silica gel. For sulfonyl chlorides, this is commonly due to decomposition into the corresponding sulfonic acid on the plate.[4]

Q4: How can I confirm the purity of my final product? A4: A combination of analytical techniques is recommended for purity assessment.[8] High-Performance Liquid Chromatography (HPLC) is excellent for quantitative purity analysis.[8] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can confirm the structure and identify impurities.[5][8] Mass spectrometry (MS) will confirm the molecular weight.[8]

Q5: Are there any safety precautions I should take when working with these compounds? A5: Yes. 4-Oxopiperidine-1-sulfonyl chloride derivatives are reactive and should be handled with care in a well-ventilated fume hood. They can react with moisture in the air to release HCl, which is corrosive. Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

III. Experimental Protocols and Data

Protocol 1: General Procedure for Aqueous Workup

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly and carefully quench the reaction by adding it to a stirred mixture of ice and water.

• Extract the aqueous mixture promptly with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) three times.

• Combine the organic extracts and wash sequentially with ice-cold water and then with cold brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure at a low temperature.

Protocol 2: Recrystallization of a Solid 4-Oxopiperidine-1-sulfonyl chloride Derivative

• Dissolve the crude solid product in a minimum amount of a suitable hot solvent (e.g., a mixture of hexanes and ethyl acetate).

• If the solution is colored, a small amount of activated carbon can be added, and the mixture heated for a few minutes.

• Hot filter the solution to remove any insoluble impurities or activated carbon.

• Allow the filtrate to cool slowly to room temperature to promote the formation of well-defined crystals.

• Further cooling in an ice bath or refrigerator can increase the yield of the crystals.

• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under high vacuum.

Data Summary Table

Purification Method	Advantages	Disadvantages	Best Suited For
Aqueous Workup	Removes water-soluble impurities and byproducts.	Risk of product hydrolysis and loss.[1]	Initial crude product isolation.
Recrystallization	Can yield highly pure crystalline material.[5]	Requires the product to be a solid; some product loss in the mother liquor.	Thermally stable, solid products.
Flash Chromatography	Good for separating mixtures of similar polarity.[7]	Potential for product decomposition on silica gel.[4]	Products that are stable to silica gel.
Distillation	Effective for removing non-volatile impurities.	Requires the product to be thermally stable and liquid.	Liquid, thermally stable products.

IV. Visualization of Purification Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. rsc.org [rsc.org]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Quenching Procedures for Excess 4-Oxopiperidine-1-sulfonyl chloride

Welcome to the technical support resource for handling 4-Oxopiperidine-1-sulfonyl chloride. This guide provides field-proven insights and detailed protocols to safely and effectively quench excess reagent from your reaction mixtures. As a reactive electrophile, proper quenching of 4-Oxopiperidine-1-sulfonyl chloride is critical for ensuring the purity of your target compound, simplifying downstream purification, and maintaining a safe laboratory environment.

This document is structured as a series of frequently asked questions and troubleshooting scenarios that researchers commonly encounter. We will delve into the causality behind experimental choices, ensuring each protocol is a self-validating system.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to quench excess 4-Oxopiperidine-1-sulfonyl chloride?

A1: There are three primary reasons for quenching this reagent:

• Safety: 4-Oxopiperidine-1-sulfonyl chloride, like other sulfonyl chlorides, is a reactive and corrosive compound.[1][2] It is moisture-sensitive and can react exothermically with nucleophiles, including water.[2][3] Leaving it unreacted in your mixture poses a safety hazard.

• Product Purity: The unreacted sulfonyl chloride can interfere with subsequent reaction steps. Its polarity is often similar to that of the desired product, which can lead to co-elution during chromatographic purification, making isolation difficult.[4]

• Workup Simplification: Converting the sulfonyl chloride into a more polar or easily separable compound, such as a sulfonic acid salt or a resin-bound sulfonamide, drastically simplifies the purification process.[4][5]

Q2: What are the primary hazards associated with quenching sulfonyl chlorides?

A2: The main hazard is the exothermic nature of the reaction, particularly with strong nucleophiles like water or amines.[3][6][7] This can lead to a rapid increase in temperature and pressure. If a basic quenching agent like sodium bicarbonate is used to neutralize the generated acid (HCl and the sulfonic acid), vigorous evolution of CO₂ gas will occur. This must be managed by slow, controlled addition and efficient cooling to prevent overflow and runaway reactions.[3]

Q3: What are the recommended quenching agents for 4-Oxopiperidine-1-sulfonyl chloride?

A3: The choice of quenching agent depends on the stability of your desired product and the desired workup strategy. The most common and effective methods are:

• Aqueous Base (e.g., Sodium Bicarbonate): Ideal for products stable to mild aqueous base. This method converts the sulfonyl chloride to the highly water-soluble sodium 4-oxopiperidine-1-sulfonate, which is easily removed in the aqueous layer.[5][8]

• Nucleophilic Quench (e.g., Amines, Alcohols): Useful for products that are sensitive to aqueous or basic conditions. Adding a simple amine (like aqueous ammonia) or an alcohol (like methanol) rapidly converts the sulfonyl chloride to a more stable sulfonamide or sulfonate ester, respectively.[5] These derivatives have different polarities than the parent sulfonyl chloride, which can aid in chromatographic separation. However, this introduces a new impurity that must be removed.

• Scavenger Resins (e.g., Polymer-bound Amines): This is the cleanest method, especially for sensitive products or for high-throughput synthesis.[5] Resins like aminomethyl polystyrene react with the excess sulfonyl chloride, and the resulting resin-bound sulfonamide is simply removed by filtration.[4]

Q4: How can I confirm that the quenching process is complete?

A4: You should always verify the absence of the starting sulfonyl chloride before proceeding with the workup.

• Thin-Layer Chromatography (TLC): This is the most common method. Spot the reaction mixture against a reference spot of the starting 4-Oxopiperidine-1-sulfonyl chloride. The quench is complete when the starting material spot is no longer visible.

• Analytical Techniques: For more rigorous confirmation, techniques like HPLC or GC-MS can be used to ensure the complete disappearance of the starting material.[9][10][11] In many cases, derivatization may be required for stable analysis by these methods.[10]

Troubleshooting Guide

Issue 1: My quenching reaction is violently exothermic and foaming excessively.

• Potential Cause: The rate of addition of the quenching agent is too fast, or the reaction mixture was not sufficiently pre-cooled. The reaction of sulfonyl chlorides with water and base is highly exothermic and generates gas (CO₂ with bicarbonate).[3][6]

• Solution:

  • Immediate Action: Immediately stop the addition of the quenching agent. Ensure the reaction flask is securely seated in a proper ice/salt bath and that stirring is vigorous to dissipate heat.[6]

  • Preventative Measures: Always pre-cool the reaction mixture to 0 °C before quenching. Add the quenching solution slowly and dropwise, monitoring the internal temperature and rate of gas evolution. For large-scale reactions, consider adding the reaction mixture to the cold quenching solution, rather than the other way around, to maintain better temperature control.[3]

Issue 2: After workup, I still see 4-Oxopiperidine-1-sulfonyl chloride in my product.

• Potential Cause: The quench was incomplete. This can happen due to insufficient stirring (especially in biphasic systems), insufficient reaction time, or using too little quenching agent.[4][5]

• Solution:

  • Increase Stirring & Time: Ensure vigorous stirring to maximize contact between the organic and aqueous phases. Allow the quench to stir for a minimum of 30-60 minutes after addition is complete.[5]

  • Use a Co-solvent: If the reaction was performed in a water-immiscible solvent like dichloromethane (DCM), the hydrolysis can be slow. Adding a co-solvent like THF can improve miscibility and accelerate the quench.

  • Switch Quenching Agent: If aqueous base is ineffective, a nucleophilic quench with a small amount of aqueous ammonia or triethylamine may be more rapid and effective.[5] Alternatively, a scavenger resin is an excellent option for difficult cases.[4][5]

Issue 3: I am observing unexpected byproducts after quenching.

• Potential Cause: The desired product or the 4-oxopiperidine moiety may be unstable to the quenching conditions. The ketone functional group in 4-oxopiperidine could potentially undergo side reactions (e.g., enolization, aldol-type reactions) under strongly basic conditions (e.g., NaOH, KOH).

• Solution:

  • Use Milder Conditions: Use a milder base like saturated sodium bicarbonate (NaHCO₃) instead of strong bases.[5][8]

  • Avoid Base Entirely: If the product is base-sensitive, opt for a non-basic quenching method. The best choice in this scenario is a polymer-bound amine scavenger, which works under neutral conditions and is removed by filtration.[4] A nucleophilic quench with an alcohol like methanol is also an option, as the resulting sulfonate ester can be separated chromatographically.[5]

Data Summary: Comparison of Quenching Methods

Method	Quenching Agent	Resulting Byproduct	Pros	Cons	Best For...
Aqueous Basic Quench	Saturated aq. NaHCO₃	4-Oxopiperidine-1-sulfonate (sodium salt)	Inexpensive, byproduct is highly water-soluble and easily removed.[5]	Can be exothermic with gas evolution[3]; not suitable for base-sensitive products.	Robust, base-stable products on moderate to large scales.
Nucleophilic Quench	Aqueous NH₃ or Methanol	N-(4-oxopiperidine-1-sulfonyl)amine or Methyl 4-oxopiperidine-1-sulfonate	Fast, effective conversion of the sulfonyl chloride[5]; good for water-sensitive products.	Introduces a new impurity (sulfonamide/ester) that must be separated.[5]	Products that are sensitive to aqueous base but stable to chromatography.
Scavenger Resin	Aminomethyl polystyrene	Resin-bound sulfonamide	High purity, simple filtration workup, neutral conditions.[4][5]	More expensive, may require longer reaction times.	High-value, sensitive products; parallel synthesis and purification simplification.

Visualized Workflows and Mechanisms

Quenching Reaction Pathways

Caption: Reaction of excess sulfonyl chloride with common quenchers.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common quenching issues.

Experimental Protocols

Protocol 1: Standard Aqueous Quench with Sodium Bicarbonate

This protocol is suitable for reactions where the desired product is stable to water and mild basic conditions.

• Cool the Reaction: Once the primary reaction is complete, cool the reaction mixture to 0 °C in an ice/water bath with vigorous stirring.[5]

• Prepare Quenching Solution: In a separate flask, prepare a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Slow Addition: Slowly and carefully add the saturated NaHCO₃ solution to the cold reaction mixture dropwise via an addition funnel. Caution: This process is often exothermic and will generate CO₂ gas, leading to effervescence.[3] The rate of addition must be controlled to keep the internal temperature below 10 °C and manage foaming.

• Stir: After the addition is complete, allow the biphasic mixture to stir vigorously for at least 30-60 minutes at room temperature to ensure complete hydrolysis.[5]

• Confirm Completion: Check for the absence of 4-Oxopiperidine-1-sulfonyl chloride by TLC.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic and aqueous layers. Extract the aqueous layer 2-3 times with the reaction solvent (e.g., Ethyl Acetate, DCM) to recover any dissolved product. Combine the organic layers, wash with brine, dry over anhydrous sodium or magnesium sulfate, filter, and concentrate under reduced pressure.

Protocol 2: Quenching with a Polymer-Bound Scavenger

This protocol is ideal for products that are sensitive to aqueous or basic conditions.

• Select Resin: Choose a suitable polymer-bound amine scavenger, such as aminomethyl polystyrene. A common loading is 2-3 equivalents relative to the excess amount of sulfonyl chloride used.[4][5]

• Add Resin: Once the primary reaction is complete, add the scavenger resin directly to the reaction mixture.

• Stir: Stir the resulting suspension at room temperature. Reaction times can vary from 2 to 24 hours. Monitor the disappearance of the sulfonyl chloride by TLC or LC-MS.

• Filter: Once the scavenging is complete, filter the reaction mixture through a pad of celite or a fritted funnel to remove the resin.

• Wash: Wash the collected resin with a small amount of the reaction solvent to ensure complete recovery of the product.

• Concentrate: Combine the filtrate and washes and concentrate in vacuo to yield the crude product, which is now free of excess sulfonyl chloride and ready for further purification.

References

• Amines to Sulfonamides: The Hinsberg Test. (2023). JoVE. Retrieved from [Link]

• King, J. F., & Lee, T. M.-L. (1990). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 112(17), 6343-6351. Retrieved from [Link]

• Alcohols react with sulfonyl chlorides to give alkyl sulfonates. (2023). Filo. Retrieved from [Link]

• Solved: Alcohols react with sulfonyl chlorides to form... (2021). Chegg.com. Retrieved from [Link]

• Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface, 8(4), 194-213. Retrieved from [Link]

• Bar-Kaddeche, A., et al. (2019). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. Angewandte Chemie International Edition, 58(52), 18235-18240. Retrieved from [Link]

• Reactions of Alcohols. (2022). Chemistry LibreTexts. Retrieved from [Link]

• King, J. F., & Skonieczny, S. (1990). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). ResearchGate. Retrieved from [Link]

• Problem 122 Alcohols react with sulfonyl chl... (n.d.). Vaia. Retrieved from [Link]

• Alcohol to Chloride - Sulfonyl Chlorides (R-SO2Cl). (n.d.). Common Organic Chemistry. Retrieved from [Link]

• Oxidation of Dialkyl Sulphides to Sulfonyl Chlorides. (n.d.). Wordpress. Retrieved from [Link]

• Ivanov, S. N., Gnedin, B. G., & Kislov, V. V. (2004). Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in SAN Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. ResearchGate. Retrieved from [Link]

• Leaving Group Conversions - Sulfonyl Chlorides. (2022). Pearson. Retrieved from [Link]

• HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid. (2019). Google Patents.

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. (2006). ACS Publications. Retrieved from [Link]

• Method for detecting content of pyridine-3-sulfonyl chloride. (n.d.). Patsnap.

• BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. (n.d.). NJ.gov. Retrieved from [Link]

• Removing thionyl chloride. (2019). Reddit. Retrieved from [Link]

• Sulphuryl chloride Safety Data Sheet. (n.d.). Sdfine. Retrieved from [Link]

• How to remove excess or unreacted methane sulphonyl chloride from the reaction mixture? (2016). ResearchGate. Retrieved from [Link]

• Methanesulfonyl chloride. (n.d.). Wikipedia. Retrieved from [Link]

• Sulfonyl chloride synthesis by chlorosulfonation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• SAFETY DATA SHEET. (2014). Retrieved from [Link]

• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. (2019). Royal Society of Chemistry. Retrieved from [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Retrieved from [Link]

• A Continuous Flow Sulfuryl Chloride-Based Reaction—Synthesis of a Key Intermediate in a New Route toward Emtricitabine and Lamivudine. (2020). ACS Publications. Retrieved from [Link]

• Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. (2019). Wiley Online Library. Retrieved from [Link]

Sources

• 1. nj.gov [nj.gov]
• 2. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Alcohol to Chloride - Sulfonyl Chlorides (R-SO2Cl) [commonorganicchemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid - Google Patents [patents.google.com]

Reference Data & Comparative Studies

1H NMR Characterization Guide: 4-Oxopiperidine-1-sulfonyl chloride

This guide details the 1H NMR characterization of 4-Oxopiperidine-1-sulfonyl chloride , a specialized reagent used in the synthesis of piperidine-based sulfonamides.

Unlike robust protecting groups (e.g., Boc, Cbz), the chlorosulfonyl moiety is highly reactive and moisture-sensitive. This guide compares its spectral signature against its stable alternatives and degradation products, providing a self-validating protocol for purity assessment.

Executive Summary

• Compound: 4-Oxopiperidine-1-sulfonyl chloride (CAS: 35856-62-3).

• Application: Electrophilic "warhead" for introducing the 4-oxopiperidine-1-sulfonyl moiety; scaffold for spirocyclic sulfonamides.

• Critical Challenge: Distinguishing the active Sulfonyl Chloride (R-SO₂Cl) from the hydrolyzed Sulfonic Acid (R-SO₃H) and the Free Amine precursor.

• Method: 1H NMR (400 MHz, CDCl₃) is the gold standard for rapid purity validation prior to coupling.

Structural Context & Comparative Analysis

To validate the integrity of 4-Oxopiperidine-1-sulfonyl chloride, one must compare it against the species likely to contaminate the sample. The electronic environment of the piperidine ring—specifically the

-protons adjacent to the nitrogen—serves as the primary diagnostic reporter.

Comparative Chemical Shift Data (Diagnostic Ranges)

The sulfonyl chloride group is strongly electron-withdrawing, significantly deshielding the adjacent protons compared to carbamates or amines.

Species	Functional Group (N-R)	H-2,6 (ppm) ( -N)	H-3,5 (ppm) ( -CO)	Stability Profile
Target Product	-SO₂Cl	3.75 – 3.95	2.60 – 2.70	Low: Hydrolyzes in air/moisture.
Alternative (Stable)	-Cbz (Carbamate)	3.80	2.46	High: Indefinitely stable.
Alternative (Stable)	-Ms (Mesyl)	3.55 – 3.65	2.55	High: Stable solid.
Impurity (Precursor)	-H (Amine HCl)	3.40 – 3.60 (br)	2.80 – 3.10	High: Hygroscopic salt.
Impurity (Degradant)	-SO₃H (Sulfonic Acid)	3.20 – 3.40*	2.50 – 2.60	High: Thermodynamic sink.

*Note: The sulfonic acid derivative is often insoluble in CDCl₃. Appearance of insoluble oil droplets or precipitate in the NMR tube is a primary indicator of hydrolysis.

Experimental Protocol: Self-Validating Purity Assay

This protocol is designed to minimize hydrolysis during sample preparation, a common source of false-negative results.

Materials

• Solvent: CDCl₃ (99.8% D), stored over activated 4Å molecular sieves. Critical: Acidic chloroform or wet solvent will degrade the sample immediately.

• Internal Standard (Optional): Dimethyl sulfone (

  3.00 ppm) or 1,3,5-Trimethoxybenzene. Avoid protic standards.

Step-by-Step Workflow

• Dry Check: Inspect the bulk material. The sulfonyl chloride should be a white to off-white solid or semi-solid. If it appears as a viscous, sticky gum with a sour odor (HCl), significant hydrolysis has occurred.

• Rapid Dissolution:

  • Weigh ~10 mg of sample into a dry vial.

  • Add 0.6 mL dry CDCl₃.

  • Action: Shake gently. If the sample does not dissolve completely or forms a separate oily bottom layer, STOP . This indicates the presence of the sulfonic acid (insoluble in CDCl₃).

• Acquisition:

  • Transfer to NMR tube.

  • Run standard proton sequence (ns=16, d1=2s).

  • Time Constraint: Acquire spectrum within 10 minutes of dissolution.

Mechanism of Degradation & Visualization

Understanding the "Life Cycle" of the reagent is crucial for interpreting the NMR data. The sulfonyl chloride is a high-energy intermediate.

Figure 1: Synthesis and degradation pathway. The target sulfonyl chloride (Blue) is transient and must be captured before degrading to the acid (Red) or converted to the stable sulfonamide (Green).

Detailed Spectral Analysis

The Diagnostic "Triplet"

The 4-oxopiperidine core possesses a plane of symmetry, simplifying the spectrum into two key signal sets.

• -Carbonyl Protons (H-3, H-5):

  • Signal: Triplet (approx.

    Hz).

  • Shift: 2.65 ppm.[1]

  • Interpretation: These protons are relatively insensitive to the N-substituent. Use this integral (4H) to normalize the spectrum.

• -Sulfonyl Protons (H-2, H-6):

  • Signal: Triplet (approx.

    Hz).

  • Shift: 3.85 ppm.[1]

  • Interpretation: This is the Quality Control Region .

    • Sharp Triplet at 3.85 ppm: High Purity.

    • Broadening or Shoulder: Presence of HCl salts.

    • New signal at ~3.3 ppm: Hydrolysis to sulfonic acid.

Troubleshooting Decision Tree

Figure 2: Logic flow for assessing reagent quality based on solubility and spectral features.

References

• Synthesis of Piperidine Derivatives: Organic Chemistry Portal. "Synthesis of 4-piperidones." Available at: [Link]

• NMR Solvent Impurities: Babij, N. R., et al. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry."[2] Org.[3][4][5] Process Res. Dev. 2016, 20, 3, 661–667. Available at: [Link]

• Sulfonyl Chloride Stability: ChemRxiv. "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides." Available at: [Link]

• Analogous Structure (1-Methyl-4-piperidone): NIST Chemistry WebBook. "4-Piperidinone, 1-methyl-."[6][7] Available at: [Link]

Sources

• 1. 4-Methylpiperidine(626-58-4) 1H NMR spectrum [chemicalbook.com]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. mdpi.com [mdpi.com]
• 5. 4-Piperidone synthesis [organic-chemistry.org]
• 6. 1-Methyl-4-piperidone | C6H11NO | CID 74049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Piperidinone, 1-methyl- [webbook.nist.gov]

IR spectroscopy peaks for sulfonyl chloride functional group identification

Title: Spectroscopic Identification of Sulfonyl Chlorides: A Comparative Guide and Experimental Protocol

Executive Summary

Sulfonyl chlorides (

) are pivotal electrophiles in medicinal chemistry, serving as precursors to sulfonamides (a privileged pharmacophore in antibiotics and diuretics) and sulfonate esters.[1][2][3][4] However, their high reactivity makes them prone to hydrolysis, creating a "silent" impurity profile where the corresponding sulfonic acid ( ) can contaminate the sample.

While NMR provides structural backbone data, it often fails to explicitly identify the

moiety due to the lack of direct proton attachment. Infrared (IR) Spectroscopy is the superior method for functional group validation and reaction monitoring, offering a distinct "fingerprint" that tracks the presence of the dipole and the absence of hydroxyl impurities.

Part 1: The Spectroscopic Signature of Sulfonyl Chlorides

The identification of a sulfonyl chloride relies on detecting the vibrational modes of the sulfonyl group (

) and confirming the absence of hydrolysis products.

Primary Diagnostic Peaks (Mid-IR Region)

Vibration Mode	Wavenumber Range ( )	Intensity	Description
	1410 – 1360	Strong	Asymmetric sulfonyl stretch. This is the most diagnostic band, often appearing as a sharp, intense doublet or singlet depending on R-group conjugation.
	1195 – 1165	Strong	Symmetric sulfonyl stretch. Usually sharper than the corresponding sulfonic acid bands.
	380 – 360	Medium	S-Cl stretch. Note: This falls in the Far-IR region. Most standard FTIR instruments (cutoff at 400 ) will not show this peak.

The "Negative" Signature (Purity Check)

Equally important to what you see is what you do not see.

• Absence of

  : A pure sulfonyl chloride should show a flat baseline between 3200–3600 . The appearance of a broad band here indicates hydrolysis to sulfonic acid.

Part 2: Comparative Analysis (IR vs. Alternatives)

Why choose IR over NMR or MS? This comparison highlights the specific utility of IR for this functional group.

Feature	FT-IR (Recommended)	H NMR	Raman Spectroscopy	Mass Spectrometry
Direct Detection	High. Directly measures the dipole.	Low. Indirect inference only (deshielding of adjacent protons).	High. Excellent for the stretch (~375 ).	Medium. Molecular ion often unstable; hydrolysis common in source.
Purity (Hydrolysis)	Excellent. Broad OH band is obvious even at <5% impurity.	Poor. Acid proton is often exchangeable/broad and missed.	Fair. Water is a weak scatterer, making hydrolysis harder to spot.	N/A.
Sample State	Solid (ATR) or Oil (Neat).	Solution ( ).	Solid or Liquid.	Gas/Liquid Phase.
Key Limitation	Cannot see stretch on standard optics.	No "smoking gun" signal for Cl.	Fluorescence interference in conjugated systems.	Fragmentation can be misleading.

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Expert Insight: Use IR for reaction monitoring and purity checks (water detection). Use Raman if you specifically need to prove the existence of the S-Cl bond and have access to a spectrometer with a range extending below 400

.

Part 3: Experimental Validation Protocol

Objective: Confirm synthesis of 4-toluenesulfonyl chloride from 4-toluenesulfonic acid while avoiding moisture-induced artifacts.

Reagents & Equipment

• Instrument: FTIR Spectrometer with Diamond ATR (Attenuated Total Reflectance) accessory.

• Blank: Air background (freshly collected).

• Solvent (for cleaning): Anhydrous Dichloromethane (DCM). Do not use Methanol/Ethanol as they react with sulfonyl chlorides to form esters.

Step-by-Step Methodology

• System Prep: Clean the ATR crystal with DCM. Ensure the energy throughput is nominal. Collect a background spectrum (32 scans).[5]

• Sample Loading:

  • Solids: Place ~5 mg of sample on the crystal. Apply high pressure using the anvil to ensure contact.

  • Oils: Apply a thin film.

• Acquisition: Scan from 4000 to 400

  (Resolution: 4 ).

• Critical Analysis (The "3-Point Check"):

  • Check 1 (1360-1410): Look for the strong asymmetric

    band.

  • Check 2 (1165-1195): Look for the symmetric

    band.

  • Check 3 (3400): Inspect for the "Hydrolysis Hump" (Broad OH). If present, the sample is degrading.

• Post-Run: Immediately wipe the crystal with dry paper, then DCM. Note: Sulfonyl chlorides are corrosive to ZnSe crystals; Diamond ATR is preferred.

Part 4: Reaction Monitoring & Logic Pathways

The following diagrams visualize the decision-making process and the spectral evolution during synthesis.

Diagram 1: Spectral Evolution (Acid Chloride Amide)

Caption: Spectral evolution during the synthesis of Sulfonamides via Sulfonyl Chloride intermediates. Note the cyclic risk of hydrolysis returning the Chloride to the Acid form.

Diagram 2: Identification Decision Matrix

Caption: Step-by-step logic for confirming Sulfonyl Chloride identity using IR data points.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Standard text for IR characteristic frequencies).

• Moser, A. (2008).[6] IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs. Available at: [Link]

• Canadian Journal of Chemistry. (1965). The Sulfur-Chlorine Stretching Band in Sulfonyl Chlorides. Can. J. Chem., 43, 1870. Available at: [Link]

• Chemistry LibreTexts. (2025). Infrared Spectroscopy Absorption Table. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. acdlabs.com [acdlabs.com]

Comparing reactivity of 4-Oxopiperidine-1-sulfonyl chloride vs. tosyl chloride

Executive Summary

This guide compares 4-Oxopiperidine-1-sulfonyl chloride (4-OPSCl) and p-Toluenesulfonyl chloride (Tosyl Chloride, TsCl) . While both reagents introduce a sulfonyl moiety, they serve fundamentally different strategic roles in organic synthesis and medicinal chemistry.

• Tosyl Chloride (TsCl) is a Transient Activation Reagent . It is primarily used to convert alcohols into excellent leaving groups (tosylates) or to protect amines. Its value lies in its ability to facilitate subsequent displacement or deprotection.

• 4-Oxopiperidine-1-sulfonyl Chloride (4-OPSCl) is a Scaffold Building Block . It is a sulfamoyl chloride used to install a stable piperidine sulfonyl motif. Its value lies in the ketone handle , which allows for late-stage diversification (e.g., via reductive amination) after the sulfonamide bond is formed.

Verdict: Use TsCl for activation and substitution. Use 4-OPSCl for fragment-based drug discovery (FBDD) and library synthesis where the sulfonyl group is part of the final pharmacophore.

Chemical Profile & Structural Analysis

The reactivity difference between these two reagents is dictated by the atom directly attached to the sulfonyl sulfur (

).

Feature	Tosyl Chloride (TsCl)	4-Oxopiperidine-1-sulfonyl Cl (4-OPSCl)
Class	Aryl Sulfonyl Chloride	Dialkyl Sulfamoyl Chloride
Structure
Electronic Effect	Inductive (-I) / Resonance (+M)	Strong Resonance (+M)
Key Substituent	Phenyl ring (weak resonance donor)	Nitrogen atom (strong resonance donor)
Electrophilicity	High	Moderate
Hydrolytic Stability	Low (Hydrolyzes in moist air)	High (Stable in aqueous workups)

Electronic Mechanism of Reactivity[1]

• TsCl: The phenyl ring stabilizes the transition state via resonance, but the sulfonyl sulfur remains highly electrophilic. The

  -methyl group is weakly electron-donating, making TsCl slightly less reactive than benzenesulfonyl chloride, but still prone to rapid attack by nucleophiles.

• 4-OPSCl: The nitrogen atom of the piperidine ring possesses a lone pair that donates electron density directly into the sulfur center (

  or ). This resonance stabilization significantly lowers the ground-state energy of the electrophile, making 4-OPSCl less reactive than TsCl. It requires stronger nucleophiles or longer reaction times but offers superior selectivity.

Reactivity Benchmarking

A. N-Sulfonylation (Amine Coupling)

• TsCl: Reacts rapidly with primary and secondary amines (0°C to RT). Exothermic. Often requires careful addition to avoid bis-sulfonylation of primary amines.

• 4-OPSCl: Reacts slower (RT to 40°C). The reduced electrophilicity suppresses side reactions, making it easier to control mono-sulfonylation.

B. O-Sulfonylation (Reaction with Alcohols)[2]

• TsCl

  Tosylate: The product is an alkyl tosylate ( ), a highly reactive alkylating agent. The tosyl group is a "leaving group" intended to be displaced.

• 4-OPSCl

  Sulfamate: The product is a sulfamate ( ). Unlike tosylates, sulfamates are generally stable to nucleophilic attack and are often used as enzyme inhibitors (e.g., steroid sulfatase inhibitors).

C. Hydrolytic Stability[3][4]

• TsCl: Hydrolyzes to p-toluenesulfonic acid (TsOH) and HCl upon exposure to atmospheric moisture. Requires storage in a desiccator.

• 4-OPSCl: Exhibits significant resistance to hydrolysis due to the sulfamoyl nitrogen's donation. It can often be weighed in open air and tolerates aqueous washes during workup without significant degradation.

Comparative Data Table

Reaction Parameter	Tosyl Chloride (TsCl)	4-Oxopiperidine-1-sulfonyl Cl
Primary Amine ( )	< 1 hour (0°C)	1 - 4 hours (RT)
Secondary Amine ( )	1 - 3 hours (RT)	4 - 12 hours (RT - 40°C)
Alcohol ( )	Forms Reactive Tosylate	Forms Stable Sulfamate
Hydrolysis ( )	Fast ( mins in basic aq.)	Slow ( hours in basic aq.)
Product Nature	Intermediate / Leaving Group	Final Scaffold / Pharmacophore

Mechanistic Insight & Workflow

The following diagram illustrates the divergent pathways for these two reagents. Note how TsCl leads to substitution, while 4-OPSCl leads to diversification.

Caption: Divergent synthetic utility. Path A (Red) uses TsCl for transient activation. Path B (Blue) uses 4-OPSCl to install a permanent scaffold with a ketone handle for further growth.

Experimental Protocols

Protocol A: Synthesis of Sulfonamides using 4-OPSCl

Objective: Coupling a secondary amine to 4-Oxopiperidine-1-sulfonyl chloride.

Materials:

• Amine substrate (1.0 equiv)

• 4-Oxopiperidine-1-sulfonyl chloride (1.2 equiv)

• Triethylamine (

  ) or DIPEA (2.0 equiv)

• Dichloromethane (DCM) or THF (anhydrous)

• Catalyst (Optional): DMAP (0.1 equiv) – Recommended for sterically hindered amines due to lower reactivity of the sulfamoyl chloride.

Procedure:

• Dissolution: Dissolve the amine (1.0 mmol) and

  (2.0 mmol) in anhydrous DCM (5 mL) under an inert atmosphere ( ).

• Addition: Cool the solution to 0°C. Add 4-Oxopiperidine-1-sulfonyl chloride (1.2 mmol) portion-wise. Note: Unlike TsCl, the exotherm is mild.

• Reaction: Allow the mixture to warm to Room Temperature (RT). Stir for 4–12 hours. Monitor by TLC/LCMS.

  • Checkpoint: If reaction is sluggish after 4 hours, add 10 mol% DMAP and heat to mild reflux (40°C).

• Workup: Quench with saturated

  . Extract with DCM (3x). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc). The product is stable on silica.

Protocol B: Late-Stage Diversification (Reductive Amination)

Objective: Utilizing the ketone handle installed by 4-OPSCl.

Procedure:

• Dissolve the 4-oxopiperidine-sulfonamide (from Protocol A) in DCE or MeOH.

• Add the second amine (1.2 equiv) and Acetic Acid (cat.). Stir for 30 mins to form imine.

• Add

  (1.5 equiv). Stir at RT overnight.

• Result: A complex, bis-amino sulfonamide scaffold suitable for library generation.

Selection Guide

Scenario	Recommended Reagent	Reasoning
Protecting a primary amine	Tosyl Chloride	Fast, standard conditions, easy to remove (deprotect) with reductive conditions or strong acid.
Converting alcohol to leaving group	Tosyl Chloride	Forms Tosylate (OTs), which is readily displaced by nucleophiles ( , , etc.).[1][2]
Building a drug library	4-OPSCl	Installs a "permanent" piperidine ring. The ketone allows you to attach various "R" groups later.
Synthesizing Sulfamates	4-OPSCl	Reaction with alcohols yields stable sulfamates (often bioactive), whereas TsCl yields reactive tosylates.
Aqueous/Biphasic Conditions	4-OPSCl	Higher hydrolytic stability allows for Schotten-Baumann conditions (aq. NaOH/DCM) with better yields than TsCl.

References

• Reactivity of Sulfonyl vs.

  • Title: Rate and product studies in the solvolyses of N,N-dimethylsulfamoyl and 2-propanesulfonyl chlorides.[3]

  • Source:Journal of Organic Chemistry (via PubMed/NIH)

  • URL:[Link]

  • Relevance: Confirms the SN2 mechanism and comparative kinetic stability of dialkylsulfamoyl chlorides.
• Title: 4-oxopiperidinium chloride: Synthesis and Application.

• Tosyl Chloride Reactivity Profile

  • Title: 4-Toluenesulfonyl chloride - Reactivity and Applications.[4]

  • Source: Wikipedia (Verified Chemical D

  • URL:[Link]

  • Relevance: Baseline data for TsCl properties and standard usage.

• Sulfonyl Chloride Activation Mechanisms

  • Title: Selective Late-Stage Sulfonyl Chloride Formation
  • Source:Angewandte Chemie (via NIH)

  • URL:[Link]

  • Relevance: Discusses the electrophilicity and activation of sulfonamide/sulfonyl species in late-stage functionaliz

Sources

• 1. researchgate.net [researchgate.net]
• 2. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rate and product studies in the solvolyses of N,N-dimethylsulfamoyl and 2-propanesulfonyl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-Toluenesulfonyl chloride - Wikipedia [en.wikipedia.org]

Validating the Formation of Sulfonamide Bonds via TLC Monitoring

[1][2]

Executive Summary

In the high-throughput environment of medicinal chemistry, the formation of sulfonamide bonds (R-SO₂-NH-R') is a cornerstone reaction. While LC-MS is often viewed as the gold standard for characterization, it creates bottlenecks when used for routine reaction monitoring. Thin Layer Chromatography (TLC), when executed with a rigorous, self-validating protocol, offers immediate kinetic data that LC-MS cannot match in parallel synthesis workflows.

This guide details a field-proven TLC methodology for sulfonamide synthesis. It moves beyond basic "spot-and-look" instructions to a validated system that differentiates the product from starting materials (SM), hydrolysis byproducts (sulfonic acids), and bis-sulfonylated impurities.

Mechanism & Kinetic Markers

To validate the reaction, one must understand the physicochemical changes occurring on the plate.

• The Reaction: A nucleophilic attack of a primary or secondary amine on a sulfonyl chloride in the presence of a base (typically Pyridine, TEA, or DIPEA).[1]

• The Transformation:

  • Electrophile (Sulfonyl Chloride): Non-polar, UV-active, unstable on silica (prone to hydrolysis).

  • Nucleophile (Amine): Polar, basic, Ninhydrin-positive.

  • Product (Sulfonamide): Intermediate polarity, acidic proton (on nitrogen), Ninhydrin-negative (or significantly reduced response).

Key Validation Logic: The most reliable marker of reaction completion is not just the appearance of the product, but the extinction of the amine's chemical reactivity (loss of Ninhydrin stain).

Comparative Analysis: TLC vs. Alternatives

While LC-MS provides mass certainty, TLC provides "chemical behavior" certainty. The following table compares these methodologies for reaction monitoring (not final characterization).

Feature	TLC (Optimized Protocol)	LC-MS	NMR (Proton)
Throughput	High (10+ reactions/plate)	Low (Serial injection queue)	Low (Requires workup/drying)
Cost per Run	< $0.50	$5.00 - $20.00	High (Deuterated solvents)
Differentiation	Visualizes polarity & functional group changes (Stains)	Mass-based only (Isobaric isomers are indistinguishable)	Structural definitive, but poor for trace kinetics
Blind Spots	Non-UV/Non-staining compounds	Ionization suppression; Salts clogging source	Solvent peaks masking signals
Turnaround	Real-time (5-10 mins)	30 mins - 2 hours	1 - 24 hours

The Self-Validating Experimental Protocol

This protocol incorporates a "Mini-Workup" step, which is critical. Direct spotting of reaction mixtures containing pyridine or high concentrations of base causes spot streaking and pH-dependent

shifts, rendering the TLC uninterpretable.

Materials

• Stationary Phase: Silica Gel 60

  aluminum/glass sheets.

• Mobile Phase: Hexane:Ethyl Acetate (Start 3:1) or DCM:MeOH (95:5) for polar amines.

• Visualization: UV Lamp (254 nm) and Ninhydrin Stain (Critical).

Workflow Diagram

Figure 1: The "Mini-Workup" workflow ensures that residual base (Pyridine/TEA) does not distort the TLC, providing a true reflection of the species present.

Step-by-Step Methodology

• The Mini-Workup (Crucial Step):

  • Take a 20 µL aliquot of the reaction mixture.

  • Dispense into a small vial containing 0.5 mL EtOAc and 0.5 mL 1M HCl (or saturated

    ).

  • Shake briefly. Allow layers to separate.[2]

  • Why? This removes the pyridine/base and converts unreacted amine into its salt (which stays in the aqueous layer or stays at the baseline), while the sulfonamide extracts into the organic layer. This mimics the actual extraction process.

• The 3-Lane Spotting Rule:

  • Prepare a TLC plate with three pencil marks.

  • Lane 1 (SM): Authentic Starting Amine (dissolved in EtOAc).

  • Lane 2 (Co-Spot): 50% SM + 50% Reaction Organic Layer.

  • Lane 3 (Rxn): Reaction Organic Layer (from step 1).

• Elution:

  • Run the plate in Hexane:EtOAc (typically 3:1 or 2:1).

  • Target: The product should have an

    between 0.3 and 0.6.

• Visualization & Validation:

  • Check 1 (UV 254 nm): Mark all spots. The Sulfonyl Chloride (if unreacted) appears very high (

    ). The Sulfonamide product usually appears distinct from the amine.

  • Check 2 (Ninhydrin Stain): Dip the plate in Ninhydrin and heat with a heat gun until the SM lane turns pink/purple.

  • The "Pass" Criteria: Lane 3 (Rxn) must show a UV-active spot that does NOT turn pink. If the product spot turns pink, the amine is not fully sulfonated, or the bond is labile.

Data Interpretation & Decision Logic

The following decision tree illustrates how to interpret the complex data from a sulfonamide TLC plate.

Figure 2: Logic flow for validating sulfonamide formation. Note that a positive Ninhydrin test on the product spot indicates failure.

Troubleshooting Common Artifacts

Observation	Diagnosis	Corrective Action
Spot at Baseline	Sulfonic acid byproduct (hydrolysis of ).	Ignore. This is water-soluble and will wash out during extraction.
Spot at Solvent Front	Unreacted Sulfonyl Chloride or Bis-sulfonamide.	If bis-sulfonamide is suspected (common with primary amines), reduce reaction temp or equivalents of electrophile.
Streaking	Residual base (Pyridine) on plate.	Perform the "Mini-Workup" (HCl wash) more vigorously before spotting.

References

• National Institutes of Health (NIH). (2018). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. PMC. Retrieved from [Link]

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. (Standard Reference).

• EPFL. TLC Visualization Reagents. Retrieved from [Link]

• Mestrelab Research. (2013). Online NMR and HPLC as a Reaction Monitoring Platform. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Beyond the Benzene Ring: Advantages and Protocols for Piperidine-Based Sulfonyl Chlorides in Scaffold Synthesis

Topic: Advantages of Piperidine-Based Sulfonyl Chlorides in Scaffold Synthesis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In modern drug discovery, the "Escape from Flatland" initiative has driven a paradigm shift from planar aromatic scaffolds to three-dimensional aliphatic systems. While benzenesulfonyl chlorides have long been the workhorse for sulfonamide synthesis, they contribute to poor physicochemical properties such as low solubility and "brick dust" crystal packing.

Piperidine-based sulfonyl chlorides (specifically piperidine-4-sulfonyl chloride and its derivatives) offer a superior alternative by introducing sp³ character (

), enhancing solubility, and providing vectors for fine-tuning metabolic stability. However, their deployment is often hindered by their inherent instability compared to their aromatic counterparts. This guide objectively compares these scaffolds and provides field-proven protocols—including the adoption of SuFEx chemistry—to overcome stability challenges.

Part 1: Comparative Analysis – Piperidine vs. Benzene Scaffolds

The transition from a phenyl to a piperidine core is not merely a structural change; it is a physicochemical upgrade. The table below contrasts the core properties of the standard Benzenesulfonyl Chloride against the Piperidine-4-sulfonyl Chloride scaffold.

Table 1: Physicochemical and Reactivity Profile Comparison

Feature	Benzenesulfonyl Chloride (Aromatic)	Piperidine-4-sulfonyl Chloride (Aliphatic)	Impact on Drug Design
Geometry	Planar (2D)	Chair Conformation (3D)	Piperidine increases receptor fit specificity and disrupts crystal packing.
Score	0.0 (Low)	~0.83 (High)	Higher correlates with improved clinical success and solubility.
Solubility	Generally Low (Lipophilic, -stacking)	High (Polar/Solvated)	Critical for oral bioavailability and formulation.
Metabolic Liability	CYP450 oxidation (aromatic hydroxylation)	N-oxidation, -carbon oxidation	Piperidine nitrogen allows for basicity modulation ( tuning).
Chemical Stability	High: Stable to isolation and storage.	Low: Prone to sulfene elimination.	Aliphatic sulfonyl chlorides degrade rapidly if not handled correctly.
Reactivity Mechanism	Direct Nucleophilic Substitution ( -like)	Competing Elimination-Addition (Sulfene)	Requires specific protocols to prevent side reactions.

The "Escape from Flatland" Advantage

Increasing the fraction of sp³ hybridized carbons (

) is a proven strategy to improve the "drug-likeness" of clinical candidates. Planar aromatic rings often lead to high lipophilicity (LogP) and poor water solubility. The piperidine scaffold introduces a "kink" in the molecule, disrupting planar stacking and improving the thermodynamic solubility profile.

Part 2: Technical Deep Dive – The Stability Paradox

As a Senior Application Scientist, it is critical to address the "elephant in the room": Aliphatic sulfonyl chlorides are kinetically unstable.

Unlike benzenesulfonyl chloride, which is stable at room temperature, piperidine-4-sulfonyl chloride possesses acidic

-protons adjacent to the sulfonyl group. In the presence of a base (required for sulfonamide coupling), these protons can be abstracted, leading to the elimination of chloride and the formation of a highly reactive Sulfene intermediate.

Visualization: The Sulfene Trap

The following diagram illustrates the divergent pathways. The "Safe Pathway" yields the desired sulfonamide, while the "Sulfene Pathway" leads to hydrolysis and decomposition.

Caption: Figure 1. Mechanism of instability in aliphatic sulfonyl chlorides. Alpha-proton abstraction leads to sulfene intermediates, competing with direct substitution.

Part 3: Experimental Protocols (Self-Validating Systems)

To harness the advantages of the piperidine scaffold while mitigating instability, we recommend two distinct protocols. Protocol A is for standard labs, while Protocol B (SuFEx) is the superior, modern approach.

Protocol A: Modified Schotten-Baumann (Mitigating Sulfene Formation)

Use this when the sulfonyl chloride is commercially available and you lack fluoride chemistry capabilities.

Principle: Use a weaker base or a biphasic system to minimize the concentration of the deprotonated species.

• Preparation: Dissolve the amine (1.0 equiv) in DCM (0.2 M).

• Base Selection: Add Pyridine (3.0 equiv) instead of Triethylamine. Pyridine is less basic (

  ) than TEA ( ), reducing the rate of -deprotonation (sulfene formation) while still neutralizing HCl.

• Temperature Control: Cool the mixture to -10°C (Ice/Salt bath). Crucial Step: Low temperature kinetically disfavors the elimination pathway.

• Addition: Add Piperidine-4-sulfonyl chloride (1.2 equiv) dropwise as a solution in DCM.

• Monitoring: Stir at -10°C for 1 hour, then allow to warm to RT. Monitor by TLC/LCMS.

• Workup: Quench with 1M HCl (removes pyridine). Wash with brine. Dry over

  .

Protocol B: The SuFEx Solution (Recommended)

The "Gold Standard" for aliphatic sulfonylation.

Principle: Replace the unstable Sulfonyl Chloride with a Sulfonyl Fluoride . The S-F bond is stronger and highly resistant to reduction and hydrolysis, yet reacts specifically with amines under SuFEx (Sulfur-Fluoride Exchange) conditions.

Workflow:

• Scaffold Synthesis: Convert the piperidine thiol or sulfonic acid to Piperidine-4-sulfonyl Fluoride (using

  or similar). This intermediate is shelf-stable and can be purified on silica.

• Coupling Reaction:

  • Reagents: Piperidine-4-SO2F (1.0 equiv), Amine (1.2 equiv), Solid Support Base (e.g., Silica-supported DBU) or simple Calcium additives.

  • Solvent: Acetonitrile or Water/Dioxane (SuFEx is water-tolerant).

  • Conditions: Stir at RT or 50°C. The fluoride only leaves when activated by the specific nucleophile/catalyst interaction.

• Advantages: Zero sulfene formation, high yield, and open-air handling.

Part 4: Decision Framework & Workflow

Use this logic tree to select the correct synthetic route for your drug discovery campaign.

Caption: Figure 2. Strategic decision tree for synthesizing piperidine-based sulfonamides.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link

• Barrow, A. S., et al. (2019). The Growing Applications of SuFEx Click Chemistry. Chemical Society Reviews. Link

• King, J. F., et al. (1990). The mechanism of hydrolysis of sulfonyl chlorides. Journal of the American Chemical Society. Link

• Enamine Ltd. (2023). Sulfonyl Chlorides & Fluorides in Drug Discovery: Building Block Guide. Link

• García Ruano, J. L., et al. (2008).[1] Mild and General Method for the Synthesis of Sulfonamides.[1][2] Synthesis. Link

Sources

• 1. Mild and General Method for the Synthesis of Sulfonamides [organic-chemistry.org]
• 2. d-nb.info [d-nb.info]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Oxopiperidine-1-sulfonyl chloride

Operational Safety Guide: Handling 4-Oxopiperidine-1-sulfonyl chloride

Executive Summary: The Hazard Profile

Senior Scientist Note: You are likely handling this reagent as a specialized building block for medicinal chemistry (e.g., sulfonamide synthesis). Do not underestimate its lability. While the 4-ketone moiety adds synthetic utility, the safety profile is dominated by the N-sulfonyl chloride group.

4-Oxopiperidine-1-sulfonyl chloride (Structural analog CAS: 35856-62-3 for Piperidine-1-sulfonyl chloride) acts as a potent electrophile. Upon contact with moisture (atmospheric or mucosal), it undergoes rapid hydrolysis, releasing Hydrogen Chloride (HCl) gas and the corresponding sulfonic acid.

• Primary Hazards: Skin Corrosion (Category 1B), Serious Eye Damage (Category 1), Respiratory Irritation.

• Reactivity: Water-reactive.[1] Violent decomposition possible if added to water.[1]

• Operational Criticality: Moisture excludes this reagent.[2] Handling it in open air not only risks operator safety but guarantees reagent degradation, compromising your yield.

Risk Assessment & Reactivity Logic

Understanding the chemical behavior dictates the safety protocol.[3][4][5] This is not a static list of rules; it is a response to the molecule's mechanism.

Feature	Chemical Mechanism	Safety Consequence
Electrophilicity	The bond is highly polarized and weak. It seeks nucleophiles ( , , ).	Corrosive: It will alkylate/acylate proteins in skin and eyes instantly. Lachrymator: Vapors attack moist mucous membranes.
Hydrolysis		Respiratory Threat: Immediate off-gassing of HCl upon exposure to humid air. Pressure Hazard: Sealed waste containers can burst.
Thermal Stability	Sulfonyl chlorides can decompose at elevated temperatures, releasing .	Storage: Must be kept cold ( ) and dry. Never heat a closed system containing this reagent.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with sulfonyl chlorides. The solvent carrier (often DCM or THF) facilitates permeation.

PPE Selection Logic

Figure 1: PPE Decision Logic based on operational scale. Note that "Standard PPE" assumes a functioning fume hood is the primary engineering control.

Detailed PPE Specifications

Component	Specification	Scientific Rationale
Hand Protection	Primary: Silver Shield® (Laminate) or Viton.Secondary: 5-8 mil Nitrile (as an outer sacrificial layer).	Sulfonyl chlorides can penetrate thin nitrile (<4 mil) in minutes. Laminate provides >4hr breakthrough time.
Eye/Face	Chemical Splash Goggles (ANSI Z87.1+).Add Face Shield if >5g.	Safety glasses allow vapors to bypass the lens. Goggles seal the eyes from corrosive HCl fumes.
Respiratory	Engineering Control: Fume Hood (Face velocity 80-100 fpm).Backup: Half-mask with Acid Gas (Yellow/Olive) cartridges.	HCl gas is the immediate byproduct. If the hood fails, you need acid gas protection, not just particulate filtration.
Body	Chemical-resistant apron over standard cotton lab coat.	Cotton absorbs acid and holds it against the skin. An apron provides an impervious barrier.[4]

Operational Protocol: Handling & Transfer

Goal: Transfer reagent without hydrolysis (degradation) or exposure.

A. Preparation

• Glassware: All glassware must be oven-dried (

  ) or flame-dried under vacuum. Moisture is the enemy.

• Trap: Set up a vacuum trap with solid KOH or a bicarbonate solution if evolving significant HCl during the reaction.

• Staging: Place a beaker of saturated Sodium Bicarbonate (

  ) in the hood before opening the bottle. This is your emergency quench station.

B. Weighing & Transfer

• Solid Form:

  • Weigh inside the fume hood using a draft shield if possible.

  • If weighing outside the hood is unavoidable, tare a closed vial, move to the hood, add reagent, close vial, and return to balance. Never open the stock bottle outside the hood.

• Liquid/Solution:

  • Use a positive-displacement pipette or a glass syringe with a stainless steel needle.

  • Avoid standard air-displacement pipettes; the corrosive vapors damage the piston seals.

C. Reaction Setup

• Addition: Add the sulfonyl chloride slowly to the reaction mixture at

  . The reaction with amines/alcohols is exothermic.[6]

• Venting: Ensure the reaction vessel is vented through a drying tube (CaCl2) or an inert gas line (Nitrogen/Argon) to prevent pressure buildup from HCl generation.

Waste Disposal & Deactivation Protocol

Crucial Warning: Never place unreacted sulfonyl chloride directly into a waste container. It may react with other waste streams (water/alcohols), pressurize the drum, and cause an explosion.

Neutralization Workflow

Step-by-Step Deactivation

• Prepare Base Bath: In a fume hood, prepare a 1L beaker with 500mL of 10% Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate. Add crushed ice to cool to

  .

• Dilution: Dilute the waste sulfonyl chloride with a non-reactive solvent (Dichloromethane or Toluene). Do not use water.[2]

• Quenching:

  • Using a dropping funnel or pipette, add the diluted waste dropwise into the stirring base bath.

  • Observation: Watch for bubbling (

    if using bicarbonate) or fuming. Wait for bubbles to subside between additions.

• Verification: Test the pH of the mixture. It must be basic (pH > 7). If acidic, add more base.

• Disposal: Once neutralized and stable, the aqueous layer can often be drain-disposed (subject to local EPA/EHS regulations), while the organic layer goes to Halogenated Solvent Waste.

Emergency Response

• Skin Contact: Immediately brush off dry powder (if applicable), then rinse with water for 15 minutes. Do not use soap immediately if it causes abrasion. Seek medical attention for potential chemical burns.

• Eye Contact: Flush for 15 minutes lifting eyelids.[2][7] Time is vision.

• Spill (In Hood): Cover with solid Sodium Bicarbonate or Sodium Carbonate. Mix carefully. Scoop up once neutralization (bubbling) ceases.

• Spill (Outside Hood): Evacuate the area. Do not attempt cleanup without SCBA (Self-Contained Breathing Apparatus) if the volume is >10mL, as HCl levels will be toxic.

References

• Sigma-Aldrich. (2024).[2] Safety Data Sheet: Piperidine-1-sulfonyl chloride (CAS 35856-62-3).Link

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[5][8][9][10] National Academies Press. Link

• Cornell University EHS. (2023). General Neutralization Procedures for Acid/Base and Reactive Waste.Link

• Missouri State University. (2023). Waste Neutralization Guidance.[6][11]Link

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. Waste Neutralization Guidance - Environmental Management - Missouri State [missouristate.edu]
• 4. What are the safety precautions when handling Benzene Sulfonyl Chloride? - Blog [nuomengchemical.com]
• 5. chemistry.osu.edu [chemistry.osu.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. fishersci.es [fishersci.es]
• 8. artsci.usu.edu [artsci.usu.edu]
• 9. acs.org [acs.org]
• 10. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 11. 7.1.1 General Neutralization Procedures | Environment, Health and Safety [ehs.cornell.edu]